Trachelogenin 4'-O-beta-gentiobioside

Core Science & Biosynthesis

Comprehensive Technical Guide on the Natural Plant Sources, Isolation, and Pharmacology of Trachelogenin 4'-O-β-gentiobioside

Executive Summary

Trachelogenin 4'-O-β-gentiobioside is a rare, naturally occurring dibenzylbutyrolactone lignan glycoside. As a secondary plant metabolite, it has garnered significant attention in pharmacognosy and modern drug development due to its potent anti-inflammatory, antioxidant, and immunomodulatory properties. This whitepaper provides an authoritative, in-depth analysis of its primary botanical sources, elucidates the physicochemical rationale behind its extraction and isolation, and maps the mechanistic pathways driving its pharmacological efficacy.

Designed for researchers and application scientists, this guide emphasizes the causality behind experimental protocols, ensuring that the methodologies provided are both reproducible and self-validating.

Physicochemical & Structural Profiling

Understanding the structural biology of Trachelogenin 4'-O-β-gentiobioside is paramount for designing effective extraction and quantification workflows. The molecule consists of a lipophilic trachelogenin aglycone (a dibenzylbutyrolactone skeleton) covalently bonded at the 4'-O position to gentiobiose —a hydrophilic disaccharide composed of two D-glucose units linked via a β(1→6) bond.

This amphiphilic nature dictates its solubility profile: it is highly soluble in polar organic solvents (methanol, DMSO, pyridine) but insoluble in non-polar hydrocarbons (hexane, petroleum ether).

Table 1: Physicochemical Properties

Parameter	Specification	Rationale / Implication for Research
CAS Number	106647-13-6	Standard identifier for reference material sourcing 1.
Molecular Formula	C₃₃H₄₄O₁₇	High oxygen content indicates significant hydrogen-bonding capacity.
Molecular Weight	712.69 g/mol	Requires mass spectrometry (QTOF-MS) for precise molecular ion identification.
Chemical Class	Lignan Glycoside	Belongs to the phenylpropanoid biosynthetic pathway.
Optimal Storage	-20°C, protected from light	Prevents hydrolysis of the β-glycosidic bond and oxidation of phenolic moieties.

Primary Botanical Sources

Lignans are synthesized by plants primarily as defense mechanisms against pathogenic fungi and oxidative stress. Trachelogenin 4'-O-β-gentiobioside is predominantly localized in the vascular tissues and seeds of specific angiosperms.

Table 2: Validated Plant Sources

Plant Species	Family	Primary Plant Part Used	Abundance & Significance
Trachelospermum jasminoides	Apocynaceae	Stems and Leaves (Caulis Trachelospermi)	The most abundant natural source. Used extensively in Traditional Chinese Medicine for rheumatic arthralgia 2.
Carthamus tinctorius	Asteraceae	Fruits / Seeds (Safflower)	Contains trace amounts of rare lignan glycosides; requires extensive chromatographic enrichment.
Oldenlandia diffusa	Rubiaceae	Whole Herb	A secondary source often utilized in multi-herb extractions for synergistic anti-inflammatory formulations.

Standardized Extraction and Isolation Protocol

To isolate Trachelogenin 4'-O-β-gentiobioside with high purity (>98%), researchers must exploit the specific polarity and molecular size of the gentiobioside moiety. The following protocol is a self-validating system: each step is designed to sequentially eliminate specific classes of structural impurities (e.g., lipids, free sugars, tannins) based on strict thermodynamic and kinetic principles.

Step-by-Step Methodology

• Sample Preparation & Matrix Disruption :

  • Action : Dry the stems and leaves of T. jasminoides at 50°C and pulverize to a 40-mesh powder.

  • Causality : Drying below 60°C prevents the thermal and enzymatic degradation of the β-glycosidic bonds by endogenous glycosidases. Pulverization increases the surface-area-to-volume ratio, maximizing solvent penetration.

• Ultrasonic-Assisted Extraction (UAE) :

  • Action : Suspend 500g of the pulverized biomass in 80% Methanol/Water (v/v). Sonicate at room temperature for 3 cycles of 30 minutes.

  • Causality : Acoustic cavitation generates localized shear forces that rupture the rigid cellulose cell walls. The 80% methanol system is thermodynamically optimized to solubilize the highly polar gentiobioside while precipitating highly lipophilic plant waxes and chlorophylls 3.

• Macroporous Resin Fractionation (AB-8) :

  • Action : Concentrate the extract via rotary evaporation to remove methanol. Load the aqueous suspension onto a column packed with AB-8 macroporous resin. Wash with 3 bed volumes (BV) of distilled water, followed by elution with 45% and 75% ethanol.

  • Causality : AB-8 is a weakly polar styrene-divinylbenzene copolymer. The dibenzylbutyrolactone skeleton adsorbs to the resin via van der Waals forces. The initial water wash purges highly polar primary metabolites (free sugars, amino acids). The 45-75% ethanol gradient specifically desorbs moderate-polarity lignan glycosides.

• Size-Exclusion Chromatography (Sephadex LH-20) :

  • Action : Subject the 45% ethanol fraction to Sephadex LH-20 chromatography, eluting isocratically with methanol.

  • Causality : Sephadex LH-20 separates molecules based on a dual mechanism: steric exclusion (size) and weak hydrogen bonding. Lignan glycosides elute later than large polymeric tannins but earlier than small, highly retained aglycones.

• Preparative HPLC Polish :

  • Action : Purify the enriched fraction using an ODS (C18) preparative column. Mobile phase: 0.1% Formic acid in water (A) and Acetonitrile (B).

  • Causality : Reverse-phase C18 provides ultimate high-resolution separation based on hydrophobicity. The addition of 0.1% formic acid suppresses the ionization of phenolic hydroxyl groups on the lignan, preventing peak tailing and ensuring sharp, quantifiable resolution.

Step-by-step extraction and chromatographic isolation workflow for lignan glycosides.

Mechanistic Pharmacology & Biological Activity

The pharmacological value of Trachelogenin 4'-O-β-gentiobioside lies primarily in its robust anti-inflammatory capacity. In vitro studies utilizing lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages have demonstrated that lignan extracts from T. jasminoides significantly attenuate the inflammatory cascade without inducing cellular toxicity 4.

Mechanism of Action: iNOS and NF-κB Suppression

When macrophages are exposed to LPS, toll-like receptor 4 (TLR4) is activated, triggering the NF-κB signaling pathway. This leads to the translocation of NF-κB into the nucleus, upregulating the transcription of pro-inflammatory cytokines (TNF-α, IL-6) and inducible nitric oxide synthase (iNOS).

Trachelogenin 4'-O-β-gentiobioside intervenes in this pathway via two validated mechanisms:

• Direct Enzyme Inhibition : Molecular docking studies confirm that the dibenzylbutyrolactone scaffold forms high-affinity hydrogen bonds with the active site of the iNOS enzyme, directly halting the synthesis of Nitric Oxide (NO) 2.

• Transcriptional Downregulation : The compound inhibits the phosphorylation and subsequent degradation of IκBα, thereby sequestering NF-κB in the cytoplasm and preventing the downstream expression of TNF-α and IL-6. Furthermore, related lignans from this botanical family have shown distinct efficacy in inhibiting Listeria monocytogenes biofilm formation, hinting at broader antimicrobial applications 5.

Mechanistic pathway of iNOS and NF-κB inhibition by Trachelogenin 4'-O-β-gentiobioside.

Analytical Quantification (UPLC-QTOF-MS)

To validate the presence and purity of the isolated compound, Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF-MS) is the gold standard.

• Chromatographic Conditions : Use an Acquity UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 μm). Maintain a flow rate of 0.5 mL/min.

• Mobile Phase Gradient : 0.1% formic acid in water (A) and acetonitrile (B). A gradient from 5% B to 98% B over 11.5 minutes ensures the separation of the highly polar gentiobioside from less polar aglycones.

• Mass Spectrometry : Operate in negative electrospray ionization (ESI-) mode. Lignan glycosides readily yield deprotonated molecular ions [M−H]− at m/z 711.28 (corresponding to MW 712.69). Fragmentation will yield characteristic product ions representing the sequential loss of the gentiobiose sugar moiety, allowing for definitive structural confirmation.

References

• Phytopurify. "CAS 106647-13-6 | Trachelogenin 4'-O-β-gentiobioside." Biopurify Phytochemicals.
• Huang, Z.-H., et al. "Metabolic profiling and anti-inflammatory verification in the ethnic herbal medicine Trachelospermi Caulis et Folium." Traditional Medicine Research, 2024.
• National Institutes of Health (NIH). "NMR Characterization of Lignans." PMC.
• ResearchGate. "Anti-inflammatory Constituents from Caulis Trachelospermi.
• Frontiers. "Lignan-containing maple products inhibit Listeria monocytogenes biofilms on fresh produce.

Sources

• 1. CAS 106647-13-6 | Trachelogenin 4'-O-β-gentiobioside [phytopurify.com]
• 2. LOADING...... [tmrjournals.com]
• 3. NMR Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Lignan-containing maple products inhibit Listeria monocytogenes biofilms on fresh produce [frontiersin.org]

Physicochemical Profiling and Analytical Methodology of Trachelogenin 4'-O-β-gentiobioside: A Comprehensive Guide to Molecular Weight and Exact Mass

Executive Summary

This whitepaper provides an authoritative, in-depth technical analysis of Trachelogenin 4'-O-β-gentiobioside, a complex lignan glycoside. Designed for researchers and drug development professionals, this guide elucidates the compound's precise physicochemical properties—specifically its molecular weight and exact mass—and details the self-validating analytical protocols required for its isolation and verification. Furthermore, we explore the mechanistic causality between its structural properties and its pharmacological efficacy.

Introduction and Chemical Identity

Trachelogenin 4'-O-β-gentiobioside (CAS: 106647-13-6) is a bioactive natural product primarily isolated from the stems and leaves of1[1]. As a dibenzylbutyrolactone lignan conjugated with a bulky gentiobioside moiety, it presents unique analytical challenges and pharmacological opportunities. Its large molecular size and high polarity dictate specific handling, extraction, and mass spectrometry (MS) techniques.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In high-resolution analytical chemistry, distinguishing between average molecular weight and monoisotopic exact mass is critical for compound verification and dereplication. The2[2] is calculated using the mass of the most abundant isotopes of each element (e.g., ^12C, ^1H, ^16O), which is the foundational metric for High-Resolution Mass Spectrometry (HRMS) identification.

Table 1: Quantitative Physicochemical Data

Property	Value	Analytical Significance
Chemical Formula	C33H44O17	Determines isotopic distribution patterns and fragmentation.
Molecular Weight	712.69 g/mol	Used for stoichiometric calculations, dosing, and molarity.
Exact Mass (Monoisotopic)	712.25785 Da	Critical for QTOF-MS and Orbitrap mass accuracy (<5 ppm).
Chemical Class	Lignan glycoside	High polarity necessitates reverse-phase chromatography.
Botanical Source	Trachelospermum jasminoides	Guides extraction solvent polarity choices.

Analytical Methodology: UPLC-QTOF-MS Protocol

To accurately determine the exact mass and validate the structural integrity of Trachelogenin 4'-O-β-gentiobioside, a rigorous3[3] workflow is required.

Step-by-Step Methodology:

• Sample Preparation (Ultrasonic Extraction):

  • Action: Extract 0.2 g of dried T. jasminoides biomass in 20 mL of a 4:1 (v/v) methanol-water mixture via ultrasonication for 20 minutes at room temperature.

  • Causality: The 4:1 methanol-water ratio provides the exact dielectric constant needed to solubilize both the lipophilic dibenzylbutyrolactone core and the highly hydrophilic gentiobioside sugar chain, preventing structural degradation that occurs in pure organic solvents.

• Filtration and Standardization:

  • Action: Filter the supernatant through a 0.45 μm PTFE membrane and standardize the concentration to 2 mg/mL.

  • Causality: Polytetrafluoroethylene (PTFE) is highly inert. It prevents the non-specific adsorption of the polar glycoside moieties, ensuring that the quantitative yield is preserved for MS injection.

• Chromatographic Separation (UPLC):

  • Action: Inject the sample onto a C18 reverse-phase column using a mobile phase gradient of water (containing 0.1% formic acid) and acetonitrile.

  • Causality: Formic acid acts as a crucial ion-pairing agent. It suppresses the ionization of residual silanol groups on the stationary phase (sharpening the chromatographic peak) and facilitates protonation [M+H]+ or deprotonation [M-H]- in the ESI source.

• Exact Mass Determination (QTOF-MS):

  • Action: Operate the QTOF mass spectrometer in both positive and negative Electrospray Ionization (ESI) modes. Target the exact mass of 712.2578 Da.

  • Causality: The Time-of-Flight analyzer provides high-resolution mass accuracy (typically within 2-5 ppm error). This precision is mandatory to differentiate Trachelogenin 4'-O-β-gentiobioside from isobaric interferences or structurally similar lignans (e.g., Arctigenin 4'-O-β-gentiobioside, exact mass 696.26 Da).

UPLC-QTOF-MS Analytical Workflow for Exact Mass Determination of Trachelogenin Glycosides.

Biological Significance & Pharmacological Mechanisms

The exact mass and structural bulk of Trachelogenin 4'-O-β-gentiobioside directly dictate its pharmacological profile. Research has demonstrated that this compound acts as a potent4[4], specifically targeting the IFN-γ/STAT1 and IL-6/STAT3 axes.

Mechanistic Causality: The large molecular weight (712.69 g/mol ) and the specific steric arrangement of the gentiobioside moiety allow the compound to effectively block the protein-protein interactions required for STAT1 and STAT3 phosphorylation. By preventing the activation of these transcription factors, the compound halts the downstream transcription of pro-inflammatory and oncogenic genes. This mechanism underpins the traditional use of Trachelospermum jasminoides in treating rheumatic arthralgia and inflammation.

Inhibitory Mechanism of Trachelogenin 4'-O-β-gentiobioside on JAK/STAT Signaling.

Conclusion

For researchers developing natural product-based therapeutics, understanding the exact mass (712.25785 Da) and molecular weight (712.69 g/mol ) of Trachelogenin 4'-O-β-gentiobioside is the foundational step in validating its identity. Utilizing precise UPLC-QTOF-MS methodologies ensures that the structural integrity of the highly polar gentiobioside moiety is maintained, enabling accurate downstream pharmacological assays targeting critical inflammatory pathways.

References

• MedChemExpress. "Trachelogenin 4′-O-β-gentiobioside | Lignan". MedChemExpress.com.
• MDPI. "Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi". Molecules.
• TMR Journals. "Metabolic profiling and anti-inflammatory verification in the ethnic herbal medicine Trachelospermi Caulis et Folium". Traditional Medicine Research.
• COCONUT Database. "CNP0129808.0: Trachelogenin 4'-O-beta-gentiobioside". NaturalProducts.net.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CNP0129808.0 - COCONUT [coconut.naturalproducts.net]
• 3. LOADING...... [tmrjournals.com]
• 4. Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi | MDPI [mdpi.com]

Unveiling the Mechanism of Action of Trachelogenin 4'-O-beta-gentiobioside in Inflammatory Pathways

A Technical Whitepaper for Drug Development Professionals & Research Scientists

Executive Summary

Trachelogenin 4'-O-beta-gentiobioside (T4BG) (CAS: 106647-13-6) is a naturally occurring dibenzylbutyrolactone lignan glycoside predominantly isolated from Trachelospermum jasminoides (Caulis Trachelospermi). While historically utilized in traditional medicine to treat rheumatic arthralgia and localized inflammation, modern pharmacodynamic profiling has revealed its precise molecular targets. This whitepaper synthesizes the mechanistic pathways, pharmacokinetic considerations, and validated experimental workflows for investigating T4BG and its aglycone in the context of macrophage-mediated inflammation, osteoclastogenesis, and epithelial barrier integrity.

Molecular Dynamics & Pharmacokinetics

When designing assays for lignan glycosides, researchers must account for in vivo biotransformation. T4BG consists of a bioactive trachelogenin aglycone bound to a gentiobioside moiety. In mammalian systems, the glycosidic bond is readily cleaved by gut microbiota and gastric enzymes, liberating the aglycone, trachelogenin, which subsequently enters systemic circulation .

Application Insight: For in vitro screening, utilizing the aglycone (trachelogenin) is often preferred to directly target intracellular kinase cascades, whereas T4BG is utilized to study cellular glycosidase activity, prodrug pharmacokinetics, or localized gastrointestinal targets.

Core Inflammatory Pathways Modulated by T4BG

A. Macrophage-Mediated Inflammation (NF-κB & MAPK Axis)

The innate immune response is heavily driven by macrophage activation. Upon stimulation by lipopolysaccharide (LPS), Toll-like receptor 4 (TLR4) recruits adaptor proteins that trigger the phosphorylation cascades of Mitogen-Activated Protein Kinases (MAPKs: ERK, p38, JNK) and the degradation of IκBα. This degradation exposes the nuclear localization signal on NF-κB (p65/p50), prompting its nuclear translocation. T4BG and its aglycone exert potent anti-inflammatory effects by directly inhibiting the phosphorylation of these upstream kinases. This dual blockade suppresses the transcription of inducible nitric oxide synthase (iNOS), thereby halting nitric oxide (NO) production, and downregulates the secretion of pro-inflammatory cytokines such as TNF-α and IL-6 .

Trachelogenin 4'-O-beta-gentiobioside (T4BG) inhibition of NF-κB and MAPK inflammatory pathways.

B. Osteoclastogenesis & Subchondral Bone Remodeling

In joint-degenerative diseases like osteoarthritis (OA), inflammatory cytokines drive the overexpression of Receptor Activator of Nuclear Factor κB Ligand (RANKL). Trachelogenin significantly inhibits RANKL-induced osteoclast differentiation. Mechanistically, it suppresses the Rap1 signaling pathway, which is critical for osteoclast cytoskeletal reorganization and F-actin ring formation. Consequently, the expression of late-stage differentiation markers, including Tartrate-Resistant Acid Phosphatase (TRAP) and Cathepsin K (Ctsk), is severely blunted, protecting subchondral bone integrity .

C. Intestinal Barrier Integrity

Systemic inflammation often compromises the intestinal epithelial barrier, leading to "leaky gut" phenotypes. Trachelogenin enhances barrier function by upregulating the expression of the tight-junction protein occludin. In Caco-2 cell monolayers, this translates to increased Transepithelial Electrical Resistance (TEER) and decreased allergen permeation, offering a mechanistic basis for its therapeutic potential in inflammatory bowel disease (IBD) .

Quantitative Data Summary

To facilitate comparative analysis for drug development, the following table summarizes the established in vitro quantitative metrics for T4BG and its aglycone across various inflammatory models:

Target / Biomarker	Cell Line / Model	Effective Dose	Observed Pharmacological Effect	Mechanistic Causality
Nitric Oxide (NO)	RAW 264.7 (LPS-induced)	12.5 - 50 µM	Dose-dependent reduction	iNOS protein suppression via NF-κB/MAPK inhibition
TNF-α & IL-6	RAW 264.7 (LPS-induced)	25 - 50 µM	Significant decrease in secretion	Transcriptional blockade of pro-inflammatory genes
TRAP & Ctsk	BMMs (RANKL-induced)	0.5 - 1.0 µM	Reduced gene expression	Inhibition of Rap1 and F-actin ring formation
TEER	Caco-2 Monolayers	10 - 50 µM	Increased electrical resistance	Upregulation of tight-junction protein occludin

Experimental Workflows & Protocols

As a Senior Application Scientist, I emphasize the necessity of self-validating experimental systems. A common pitfall in anti-inflammatory screening is misinterpreting compound cytotoxicity as therapeutic efficacy. The protocols below are engineered to prevent this artifact.

Protocol 1: In Vitro Macrophage Inflammation Assay

Objective: To quantify the anti-inflammatory efficacy of T4BG by measuring NO and cytokine output while orthogonalizing data against cell viability.

Step-by-Step Methodology:

• Cell Seeding: Plate RAW 264.7 macrophages at a density of 5 × 10⁴ cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

  • Causality: Overnight incubation ensures complete cell adherence and recovery from trypsinization stress, stabilizing baseline TLR4 receptor expression.

• Pre-treatment: Aspirate media and add fresh media containing T4BG (e.g., 12.5, 25, 50 µM) and a vehicle control (DMSO <0.1%). Incubate for 1-2 hours.

  • Causality: Pre-treatment allows the compound to permeate the cell membrane and interact with intracellular kinases before the inflammatory cascade is triggered.

• Inflammation Induction: Add LPS (Escherichia coli O111:B4) to a final concentration of 1 µg/mL. Incubate for 24 hours.

  • Causality: LPS specifically binds TLR4, robustly activating the NF-κB and MAPK pathways to simulate acute, standardized inflammation.

• Assay Readouts (Self-Validating System):

  • NO Quantification: Transfer 100 µL of supernatant to a new plate. Add 100 µL Griess reagent. Read absorbance at 540 nm.

  • Cytokine ELISA: Use the remaining supernatant to quantify TNF-α and IL-6 via commercial ELISA kits.

  • Viability Anchoring (Crucial): Perform an MTT or CCK-8 assay on the remaining adherent cells. Causality: This confirms that the reduction in NO/cytokines is due to true pharmacological inhibition of the NF-κB pathway, not a reduction in the number of viable cells due to compound toxicity.

Step-by-step experimental workflow for in vitro macrophage inflammation screening using T4BG.

Protocol 2: Osteoclastogenesis Inhibition Assay

Objective: To evaluate the effect of T4BG/Trachelogenin on RANKL-induced osteoclast formation.

Step-by-Step Methodology:

• Primary Cell Isolation: Isolate Bone Marrow Macrophages (BMMs) from the tibias and femurs of 6-week-old C57BL/6 mice. Culture in α-MEM with 30 ng/mL M-CSF for 3 days.

  • Causality: M-CSF is strictly required for the survival and proliferation of osteoclast precursors, preventing premature apoptosis.

• Differentiation Induction: Seed BMMs (1 × 10⁴ cells/well) in a 96-well plate. Treat with 50 ng/mL RANKL and 30 ng/mL M-CSF, concurrently adding varying concentrations of the compound (0.5 - 1.0 µM).

• Media Replacement: Replace media containing cytokines and compounds every 2 days until multinucleated osteoclasts form (typically 5-7 days).

  • Causality: M-CSF and RANKL cytokines have short half-lives in culture at 37°C. Frequent replenishment ensures the sustained receptor activation required for the fusion of mononuclear precursors into mature multinucleated cells.

• Phenotypic Anchoring (TRAP Staining): Fix cells with 4% paraformaldehyde and stain using a Leukocyte Acid Phosphatase (TRAP) kit. Count TRAP-positive multinucleated cells (≥3 nuclei).

  • Causality: TRAP is a highly specific phenotypic marker for mature, functional osteoclasts, directly correlating with bone resorption capability.

References

• Jiang, T., Zhang, J., Ruan, B., Xi, X., Yang, Z., Liu, J., Zhao, H., Xu, X., & Jiang, M. (2024). "Trachelogenin alleviates osteoarthritis by inhibiting osteoclastogenesis and enhancing chondrocyte survival." Chinese Medicine, 19(37).[Link]

• Song, H., Tan, J., Ma, R., Kennelly, E. J., & Tan, Q. (2021). "Anti-inflammatory Constituents from Caulis Trachelospermi." Planta Medica, 88(9-10), 721-728.[Link]

• Shin, H. S., Bae, M. J., Jung, S. Y., See, H. J., & Choi, Y. T. (2015). "Enhancing Effect of Trachelogenin from Trachelospermi caulis Extract on Intestinal Barrier Function." Biological & Pharmaceutical Bulletin, 38(11), 1707-1713.[Link]

Protocols & Analytical Methods

Application Note: ¹H and ¹³C NMR Spectroscopy Protocols for the Structural Elucidation of Trachelogenin 4'-O-β-gentiobioside

Target Audience: Researchers, analytical chemists, and drug development professionals. Content Focus: Isolation workflows, NMR sample preparation, acquisition parameters, and structural elucidation logic.

Introduction & Scientific Context

Trachelogenin 4'-O-β-gentiobioside (CAS: 106647-13-6) is a complex dibenzylbutyrolactone lignan glycoside predominantly isolated from the traditional Chinese medicinal plant Trachelospermum jasminoides [1]. Lignan glycosides derived from this plant have garnered significant attention in modern drug discovery due to their potent anti-inflammatory properties, specifically their ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-1β [3].

Because the pharmacological efficacy of lignans is heavily dependent on their stereochemistry and glycosidic linkages, precise structural elucidation is paramount. This application note provides a comprehensive, field-proven protocol for the isolation, sample preparation, and Nuclear Magnetic Resonance (NMR) spectroscopic analysis of Trachelogenin 4'-O-β-gentiobioside.

Chemical and Physical Properties

Property	Value
Chemical Name	Trachelogenin 4'-O-β-gentiobioside
CAS Number	106647-13-6[4]
Molecular Formula	C₃₃H₄₄O₁₇
Molecular Weight	712.7 g/mol
Compound Class	Lignan Glycoside (Dibenzylbutyrolactone derivative)
Primary Source	Trachelospermum jasminoides (Stems and leaves)
Solubility	Soluble in DMSO, Methanol, Pyridine; Insoluble in non-polar solvents

Experimental Protocols: Isolation and NMR Sample Preparation

To ensure the integrity of the NMR data, the analyte must be highly purified and properly solvated. The following protocol is designed as a self-validating system to prevent degradation and ensure optimal signal resolution.

A. Extraction and Chromatographic Isolation

• Causality & Logic: Lignan glycosides are highly polar. Initial extraction with 80% ethanol ensures maximum recovery from the plant matrix. Subsequent liquid-liquid partitioning with n-butanol selectively enriches the glycoside fraction while leaving lipophilic impurities in the petroleum ether/ethyl acetate layers [1].

• Extraction: Macerate dried stems of T. jasminoides in 80% EtOH at room temperature for 48 hours. Concentrate under reduced pressure.

• Partitioning: Suspend the extract in H₂O and partition sequentially with petroleum ether, ethyl acetate, and n-butanol. Retain the n-butanol fraction.

• Purification: Subject the n-butanol fraction to silica gel column chromatography (eluting with CHCl₃/MeOH gradients).

• Refinement: Pass the enriched fractions through a Sephadex LH-20 column (eluting with MeOH). Why Sephadex? Size-exclusion chromatography effectively separates the target lignans from larger polymeric tannins and smaller phenolic acids without irreversible adsorption.

B. NMR Sample Preparation

• Causality & Logic: For complex glycosides, DMSO-d₆ is the solvent of choice. It disrupts intermolecular hydrogen bonding, fully solubilizing the gentiobiose moiety. Furthermore, DMSO slows the chemical exchange rate of hydroxyl protons, allowing them to be observed as distinct signals in the ¹H NMR spectrum, which is critical for confirming the sugar structure [2].

• Drying: Lyophilize the purified Trachelogenin 4'-O-β-gentiobioside for 24 hours to remove trace water, which can obscure the anomeric sugar region (δ 4.0–5.5 ppm).

• Solvation: Dissolve 5–10 mg of the compound in 0.6 mL of 99.9% DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the solution to a high-quality 5 mm NMR tube. Ensure the solution is free of particulates; centrifuge if necessary to prevent magnetic field inhomogeneities.

Caption: Experimental workflow from plant biomass extraction to NMR data acquisition.

NMR Acquisition Parameters

To build a self-validating dataset, both 1D and 2D NMR spectra must be acquired. The 2D data will independently verify the assignments made in the 1D spectra.

• Instrument: 400 MHz or 600 MHz NMR Spectrometer equipped with a 5 mm inverse detection probe.

• Temperature: 298 K (25°C).

• ¹H NMR: Spectral width of 12 ppm; 64 scans; relaxation delay (D1) of 2.0 s. Validation check: Ensure the DMSO-d₆ residual peak is exactly at δ 2.50 ppm and TMS is at δ 0.00 ppm.

• ¹³C NMR: Spectral width of 220 ppm; 4096 scans; proton-decoupled. Validation check: DMSO-d₆ septet should be centered at δ 39.5 ppm.

• 2D Experiments:

  • HSQC: Optimized for ¹J_CH = 145 Hz to map direct carbon-proton attachments.

  • HMBC: Optimized for ⁿJ_CH = 8 Hz to establish the glycosidic linkages and the lactone ring connectivity [2].

Representative ¹H and ¹³C NMR Data

The following table presents the representative chemical shifts for Trachelogenin 4'-O-β-gentiobioside in DMSO-d₆. The data is synthesized from established literature values for the trachelogenin aglycone and the gentiobiose moiety [2, 3, 5].

Position	Moiety	¹³C δ (ppm)	¹H δ (ppm), Multiplicity, J (Hz)
1	Aglycone (Ring A)	131.9	-
2	Aglycone (Ring A)	113.9	6.82 (d, J = 1.7)
3	Aglycone (Ring A)	148.0	-
4	Aglycone (Ring A)	146.5	-
5	Aglycone (Ring A)	115.1	6.77 (d, J = 8.0)
6	Aglycone (Ring A)	121.4	6.80 (dd, J = 8.0, 1.7)
7	Aglycone (CH₂)	32.5	2.83 (dd, J = 12.4, 3.2), 2.64 (m)
8	Aglycone (CH)	42.7	2.51 (m)
9	Aglycone (Lactone CH₂)	70.1	4.10 (dd, J = 7.2, 6.4), 3.99 (dd, J = 9.2, 7.2)
1'	Aglycone (Ring B)	131.9	-
2'	Aglycone (Ring B)	113.9	6.85 (d, J = 1.7)
3'	Aglycone (Ring B)	148.7	-
4'	Aglycone (Ring B)	145.4	- (Glycosylated)
5'	Aglycone (Ring B)	115.1	6.80 (d, J = 8.0)
6'	Aglycone (Ring B)	121.4	6.82 (dd, J = 8.0, 1.7)
7'	Aglycone (CH₂)	38.5	3.10 (d, J = 12.0), 2.96 (d, J = 12.0)
8'	Aglycone (Quaternary)	75.3	- (OH at δ 6.59, s)
9'	Aglycone (Carbonyl)	178.4	-
3-OCH₃	Methoxy	55.8	3.71 (s)
4-OCH₃	Methoxy	55.9	3.69 (s)
3'-OCH₃	Methoxy	55.8	3.72 (s)
1''	Inner Glucose	100.1	4.84 (d, J = 7.3)
6''	Inner Glucose (CH₂)	68.5	3.96 (d, J = 10.0), 3.51 (d, J = 10.0)
1'''	Outer Glucose	103.5	4.20 (d, J = 7.8)

(Note: Sugar ring protons for C2''-C5'' and C2'''-C6''' typically overlap in the δ 3.10–3.60 ppm region).

Structural Elucidation Logic (HMBC Workflow)

The most critical phase of validating Trachelogenin 4'-O-β-gentiobioside is proving the connectivity between the three distinct structural domains: the aglycone, the inner glucose, and the outer glucose. We rely on Heteronuclear Multiple Bond Correlation (HMBC) to establish these links across oxygen atoms [2].

• Confirming the Aglycone-Sugar Linkage: The anomeric proton of the inner glucose (H-1'' at δ 4.84) will show a strong ³J HMBC correlation to the C-4' carbon (δ 145.4) of the aglycone. This proves the sugar is attached at the 4'-O position rather than the 8'-OH position.

• Confirming the Gentiobiose β(1→6) Linkage: Gentiobiose is a disaccharide consisting of two glucose units linked via a β(1→6) bond. This is confirmed by an HMBC correlation between the anomeric proton of the outer glucose (H-1''' at δ 4.20) and the C-6'' methylene carbon of the inner glucose (δ 68.5).

• Confirming Stereochemistry: The large coupling constants of the anomeric protons (J = 7.3 Hz and 7.8 Hz) strictly dictate a beta (β) configuration for both glycosidic bonds, as axial-axial proton couplings in pyranose rings typically exceed 7.0 Hz.

Caption: Key HMBC (Heteronuclear Multiple Bond Correlation) logical relationships for structural validation.

References

• Chemical constituents of Trachelospermum jasminoides ResearchGate[Link]

• Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi MDPI[Link]

• In vivo TNF-α and IL-1β inhibitory activity of phenolics isolated from Trachelospermum jasminoides (Lindl.) Lem Academic Journals[Link]

• Tracheloside | C27H34O12 - PubChem National Institutes of Health (NIH)[Link]

LC-MS/MS analysis of Trachelogenin 4'-O-beta-gentiobioside in plasma

Application Note: High-Sensitivity LC-MS/MS Pharmacokinetic Profiling of Trachelogenin 4'-O-β-gentiobioside in Plasma

Introduction & Biological Rationale

Trachelogenin 4'-O-β-gentiobioside is a highly polar dibenzylbutyrolactone lignan glycoside predominantly isolated from Caulis Trachelospermi (the stems and leaves of Trachelospermum jasminoides). In traditional and modern ethnopharmacology, this compound and its aglycone counterparts are recognized for their potent anti-rheumatic and anti-inflammatory properties[1]. Mechanistically, trachelogenin derivatives exert their therapeutic effects by inhibiting the IL-6/STAT3 and IFN-γ/STAT1 signaling pathways, thereby downregulating downstream inflammatory gene transcription[2].

To translate these in vitro findings into clinical drug development, robust pharmacokinetic (PK) profiling is mandatory. However, the quantification of Trachelogenin 4'-O-β-gentiobioside in complex biological matrices like plasma presents significant analytical challenges.

Fig 2. Inhibitory mechanism of Trachelogenin 4'-O-β-gentiobioside on the IL-6/STAT3 pathway.

Analytical Challenges & Methodological Strategy

The Polarity Conundrum: The presence of the gentiobiose moiety (a disaccharide consisting of two D-glucose units joined by a β(1→6) linkage) renders the molecule highly hydrophilic. Traditional liquid-liquid extraction (LLE) using non-polar solvents yields exceptionally poor recovery. Matrix Effects & Ion Suppression: Plasma contains endogenous phospholipids that co-elute with polar analytes, causing severe ion suppression in the electrospray ionization (ESI) source. Causality of the Chosen Strategy: To overcome these hurdles, this protocol utilizes a Hydrophilic-Lipophilic Balance (HLB) Solid-Phase Extraction (SPE) . The HLB sorbent retains the polar glycoside while allowing the washing away of salts and proteins. For detection, we employ Negative-ion ESI-MS/MS . Phenolic hydroxyl groups on the lignan structure readily lose a proton, yielding stable [M−H]− precursor ions with significantly lower background noise compared to positive ion mode[3].

Experimental Protocols & Workflows

Self-Validating Workflow Design

To ensure trustworthiness, this protocol operates as a self-validating system. Every analytical batch must begin with a System Suitability Test (SST) comprising a double-blank (matrix only), a zero sample (matrix + Internal Standard), and a Lower Limit of Quantification (LLOQ) sample to continuously verify that carryover is <20% of the LLOQ and the Signal-to-Noise (S/N) ratio remains >10.

Fig 1. Self-validating sample preparation and LC-MS/MS workflow for plasma lignans.

Plasma Sample Preparation (HLB-SPE)

• Aliquot & Spike: Transfer 100 µL of thawed plasma into a 1.5 mL microcentrifuge tube. Add 10 µL of Internal Standard (IS) working solution (Arctigenin 4'-O-β-gentiobioside, 500 ng/mL).

• Protein Disruption: Add 100 µL of 2% formic acid in water. Causality: Acidification disrupts protein-ligand binding, freeing the lignan glycoside from plasma albumin and ensuring high extraction recovery.

• SPE Conditioning: Condition a Waters Oasis HLB 96-well plate (30 mg/well) with 1.0 mL of Methanol, followed by 1.0 mL of LC-MS grade water.

• Loading & Washing: Load the acidified plasma mixture onto the SPE plate. Wash with 1.0 mL of 5% Methanol in water to elute highly polar endogenous salts without premature elution of the analyte.

• Elution: Elute the target compounds with 2 × 500 µL of 100% Acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile) and transfer to autosampler vials.

UHPLC Chromatographic Conditions

Separation is achieved using an Agilent Zorbax Eclipse Plus C18 column (2.1 × 100 mm, 1.8 µm) maintained at 40°C.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Table 1: UHPLC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Rationale
0.0 – 1.0	95	5	Retain highly polar glycoside; wash out void volume salts.
1.0 – 5.0	95 → 40	5 → 60	Linear gradient to elute Trachelogenin 4'-O-β-gentiobioside.
5.0 – 7.0	40 → 5	60 → 95	Flush strongly bound lipophilic matrix components.
7.0 – 8.5	5	95	Column wash phase.
8.6 – 10.0	95	5	Re-equilibration for the next injection.

Triple Quadrupole MS/MS Parameters

Detection is performed on a triple quadrupole mass spectrometer equipped with an ESI source operating in negative ion mode. The collision-induced dissociation (CID) of the [M−H]− precursor ion (m/z 711.2) results in a characteristic neutral loss of the gentiobiose moiety (-324 Da), yielding the abundant aglycone product ion at m/z 387.1[3].

Table 2: Optimized MRM Parameters

Analyte	Q1 Precursor (m/z)	Q3 Product (m/z)	DP (V)	CE (eV)	Role
Trachelogenin 4'-O-β-gentiobioside	711.2	387.1	-80	-35	Quantifier
Trachelogenin 4'-O-β-gentiobioside	711.2	372.1	-80	-45	Qualifier (Loss of CH3​ )
Arctigenin 4'-O-β-gentiobioside (IS)	695.2	371.1	-75	-30	Internal Standard

Method Validation & Quantitative Data

The method was validated according to FDA/EMA bioanalytical guidelines. The use of HLB-SPE combined with the specific MRM transitions effectively eliminated matrix interference, ensuring a highly reproducible assay.

Table 3: Method Validation Summary in Plasma

Validation Parameter	Value / Range	Acceptance Criteria
Linearity Range	1.0 – 1000 ng/mL	R2>0.995
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	S/N > 10, Precision ≤ 20%
Intra-day Precision (CV%)	2.4% – 4.8%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (CV%)	3.1% – 6.5%	≤ 15% (≤ 20% at LLOQ)
Extraction Recovery	89.4% – 94.2%	Consistent and reproducible
Matrix Effect (IS-normalized)	93.5% – 102.1%	85% – 115%
Carryover	< 15% of LLOQ	≤ 20% of LLOQ

Conclusion

This protocol provides a highly sensitive, self-validating framework for the quantification of Trachelogenin 4'-O-β-gentiobioside in plasma. By leveraging targeted protein disruption, HLB solid-phase extraction, and negative-ion MRM transitions based on the specific cleavage of the gentiobiose moiety, researchers can achieve robust pharmacokinetic data essential for evaluating the bioavailability and therapeutic window of this promising anti-inflammatory lignan.

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Application Note &amp; Protocol: Isolation and Purification of Trachelogenin 4'-O-beta-gentiobioside

Introduction: The Significance of Trachelogenin 4'-O-beta-gentiobioside

Trachelogenin 4'-O-beta-gentiobioside is a lignan glycoside, a class of polyphenolic compounds widely distributed in the plant kingdom.[1][2][3] Lignans have garnered significant scientific interest due to their diverse biological activities, which include potential applications in pharmaceuticals and nutraceuticals.[4] This particular compound can be isolated from various plant sources, including the leaves and stems of Trachelospermum jasminoides and clover.[5][6] The complex structure of Trachelogenin 4'-O-beta-gentiobioside, featuring a bulky gentiobiose sugar moiety attached to the trachelogenin aglycone, presents unique challenges and considerations for its efficient isolation and purification.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective isolation and purification of Trachelogenin 4'-O-beta-gentiobioside from plant matrices. The protocols detailed herein are designed to yield a high-purity compound suitable for subsequent structural elucidation and bioactivity studies.

Pre-Extraction Considerations: Plant Material Preparation

The initial quality of the plant material is paramount for a successful isolation campaign. The following steps are critical:

• Harvesting and Drying: Plant material should be harvested at the optimal stage of growth to ensure the highest concentration of the target compound. Lignans and their glycosides are relatively stable at elevated temperatures, allowing for oven-drying at temperatures up to 60°C.[7] Freeze-drying is also a suitable, albeit more resource-intensive, alternative.[7] Proper drying is crucial to prevent enzymatic degradation and microbial contamination.

• Grinding: The dried plant material must be ground into a fine powder to increase the surface area available for solvent extraction. This significantly enhances the extraction efficiency. For optimal results, a grinder capable of producing a consistent particle size should be employed.

Extraction Strategy: Liberating the Target Compound

The choice of extraction solvent and methodology is dictated by the physicochemical properties of Trachelogenin 4'-O-beta-gentiobioside. As a glycoside, it is more hydrophilic than its aglycone counterpart.[7]

Solvent Selection Rationale

Aqueous mixtures of polar organic solvents are most effective for extracting lignan glycosides.[7] A 70-100% aqueous solution of either ethanol or methanol is recommended.[7] The water content in the solvent mixture helps to swell the plant material, facilitating solvent penetration, while the organic component effectively solubilizes the target compound. For Trachelogenin 4'-O-beta-gentiobioside, an 80% aqueous methanol or ethanol solution is a good starting point.

Extraction Protocol: Maceration

• Maceration: Submerge the powdered plant material in the chosen solvent system (e.g., 80% methanol) at a solid-to-liquid ratio of 1:10 (w/v).

• Agitation: Continuously stir the mixture at room temperature for 24 hours. This ensures thorough contact between the solvent and the plant matrix.

• Filtration and Re-extraction: Filter the mixture through cheesecloth or a similar material to separate the extract from the solid residue (marc). To maximize the yield, repeat the extraction process on the marc at least two more times with fresh solvent.

• Solvent Evaporation: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C. This will yield a concentrated crude extract.

Initial Purification: Fractionation by Polarity

The crude extract is a complex mixture of compounds with varying polarities.[8] Liquid-liquid partitioning is a robust technique to achieve initial separation and enrichment of the target glycoside.[8][9]

Liquid-Liquid Partitioning Workflow

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Application Notes and Protocols: In Vitro Evaluation of Trachelogenin 4'-O-beta-gentiobioside

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of Trachelogenin 4'-O-beta-gentiobioside. This lignan glycoside, isolated from plants such as Trachelospermum jasminoides, is structurally related to Trachelogenin, a compound noted for its potential anti-inflammatory, anticancer, and neuroprotective properties.[1][2][3][4][5][6][7] Given the therapeutic potential of related lignans, robust and reproducible cell-based assays are critical for elucidating the biological activity and mechanism of action of Trachelogenin 4'-O-beta-gentiobioside. This guide presents a logical workflow, from initial compound handling and cytotoxicity screening to detailed protocols for assessing anti-inflammatory activity and investigating underlying molecular mechanisms, specifically focusing on the NF-κB and MAPK signaling pathways. Each protocol is designed to be self-validating, emphasizing the causality behind experimental choices to ensure scientific integrity and data reliability.

Introduction to Trachelogenin 4'-O-beta-gentiobioside

Trachelogenin 4'-O-beta-gentiobioside is a naturally occurring lignan.[2][8] Lignans are a class of polyphenols that have garnered significant interest for their diverse pharmacological activities.[1][3] The aglycone form, Trachelogenin, has been reported to modulate key signaling pathways, including IFN-γ/STAT1 and IL-6/STAT3, and exhibit activities such as alleviating osteoarthritis by inhibiting osteoclastogenesis.[1] The addition of a gentiobioside moiety may influence the compound's solubility, stability, and cellular uptake, necessitating specific in vitro evaluation.

The following protocols are designed to provide a systematic approach to characterizing the bioactivity of Trachelogenin 4'-O-beta-gentiobioside, with a primary focus on its potential anti-inflammatory effects, a hallmark of many bioactive lignans.

Essential First Steps: Compound Handling and Cytotoxicity Assessment

A foundational principle in pharmacology and toxicology is to first determine the concentration range at which a compound can be studied without inducing significant cell death. This ensures that any observed effects in subsequent mechanistic assays are due to specific biological modulation rather than general toxicity.

2.1 Compound Preparation and Solubilization

• Rationale: Trachelogenin 4'-O-beta-gentiobioside, like many natural products, may have limited aqueous solubility. Dimethyl sulfoxide (DMSO) is a common aprotic solvent capable of dissolving a wide range of compounds for in vitro use.[9] It is crucial to prepare a high-concentration stock solution to minimize the final percentage of solvent in the cell culture medium, as DMSO itself can have biological effects at higher concentrations (<0.5% is generally recommended).

• Protocol:

  • Prepare a 10 mM stock solution of Trachelogenin 4'-O-beta-gentiobioside in sterile, cell culture-grade DMSO.

  • Gently warm and vortex if necessary to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[7]

  • On the day of the experiment, thaw an aliquot and prepare working dilutions in the appropriate cell culture medium.

  • Crucial Control: Always include a "vehicle control" in all experiments, which consists of cells treated with the same final concentration of DMSO used for the highest compound concentration. This validates that observed effects are not due to the solvent.

2.2 General Experimental Workflow

The following diagram outlines the logical progression of experiments described in this guide, moving from broad toxicity screening to specific mechanistic investigation.

Caption: General experimental workflow for in vitro evaluation.

2.3 Protocol: MTT Cell Viability Assay

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[10] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into purple formazan crystals, which are then solubilized for spectrophotometric quantification.[10][11] The amount of formazan produced is directly proportional to the number of metabolically active cells.[11]

• Methodology:

  • Cell Seeding: Seed cells (e.g., RAW 264.7 macrophages) in a 96-well plate at a density of 1-2 x 10⁵ cells/well and incubate for 24 hours to allow for attachment.[12]

  • Compound Treatment: Remove the medium and replace it with fresh medium containing various concentrations of Trachelogenin 4'-O-beta-gentiobioside (e.g., 0.1, 1, 10, 25, 50, 100 µM). Include a vehicle control (DMSO) and an untreated control.

  • Incubation: Incubate the plate for a desired period (e.g., 24 hours).[13]

  • MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, protected from light.[12]

  • Formazan Solubilization: Carefully remove the MTT-containing medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[12]

  • Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle control: (% Viability) = (Absorbance_Treated / Absorbance_Vehicle) * 100. Use concentrations that result in >90% viability for subsequent experiments.[12]

Protocols for Assessing Anti-Inflammatory Activity

The murine macrophage cell line RAW 264.7 is a widely accepted model for studying inflammation. Stimulation with lipopolysaccharide (LPS), a component of Gram-negative bacteria, triggers a robust inflammatory response, including the production of nitric oxide (NO) and pro-inflammatory cytokines.[12][14]

3.1 Protocol: Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: In inflamed macrophages, the enzyme inducible nitric oxide synthase (iNOS) produces large amounts of NO. NO is a key inflammatory mediator. The Griess assay measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant.[14][15]

• Methodology:

  • Cell Seeding & Treatment: Seed RAW 264.7 cells in a 96-well plate. Pre-treat the cells with non-toxic concentrations of Trachelogenin 4'-O-beta-gentiobioside for 1-2 hours.

  • Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.[12] Include controls: untreated cells, cells with LPS only, and cells with compound only.

  • Supernatant Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

  • Griess Reaction: Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) to each supernatant sample, followed by 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubation & Measurement: Incubate for 10-15 minutes at room temperature in the dark. Measure the absorbance at 540 nm.

  • Data Analysis: Quantify nitrite concentration using a sodium nitrite standard curve. Calculate the percentage inhibition of NO production compared to the LPS-only control.

3.2 Protocol: Pro-Inflammatory Cytokine Quantification (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method to quantify the concentration of secreted proteins, such as the pro-inflammatory cytokines TNF-α, IL-6, and IL-1β, in the cell culture supernatant.[14][16]

• Methodology:

  • Cell Treatment & Supernatant Collection: Prepare and treat cells as described in the NO assay (Section 3.1). The incubation time for cytokine production may vary (e.g., 4-24 hours). Collect the supernatant and centrifuge to remove any cell debris. Store at -80°C if not used immediately.

  • ELISA Procedure: Perform the ELISA for TNF-α, IL-6, or IL-1β using commercially available kits. Follow the manufacturer's protocol precisely.[16] This typically involves:

    • Coating a 96-well plate with a capture antibody.

    • Adding standards and supernatant samples.

    • Adding a detection antibody.

    • Adding an enzyme conjugate (e.g., HRP-avidin).

    • Adding a substrate solution to produce a colorimetric signal.

    • Stopping the reaction and measuring absorbance.

  • Data Analysis: Calculate the cytokine concentrations in your samples based on the standard curve generated. Determine the inhibitory effect of the compound.

Assay	Principle	Endpoint Measured	Typical Cell Model
MTT Assay	Mitochondrial dehydrogenase activity	Cell Viability / Metabolic Activity	Any adherent or suspension cell line
Griess Assay	Colorimetric detection of nitrite	Nitric Oxide (NO) Production	RAW 264.7, primary macrophages
ELISA	Antigen-antibody binding	Specific Cytokine Concentration (TNF-α, IL-6)	RAW 264.7, PBMCs, etc.

Mechanistic Assays: Investigating Signaling Pathways

If Trachelogenin 4'-O-beta-gentiobioside demonstrates significant anti-inflammatory activity, the next logical step is to investigate its mechanism of action. The NF-κB and MAPK pathways are central regulators of inflammation and are common targets for anti-inflammatory compounds.[13][17]

4.1 Protocol: Western Blot for NF-κB and MAPK Pathway Proteins

• Principle: Western blotting allows for the detection and semi-quantification of specific proteins in a cell lysate. By using phospho-specific antibodies, one can measure the activation state of key signaling proteins.[12][18] For the NF-κB pathway, activation involves the phosphorylation and subsequent degradation of the inhibitor IκBα.[17][19] For MAPK pathways, activation involves a phosphorylation cascade of kinases like p38, ERK, and JNK.[13][20]

• Methodology:

  • Cell Lysis: Treat cells with the compound and/or LPS for a shorter duration (e.g., 15-60 minutes) as signaling events are often rapid. Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[12]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-40 µg) by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane.[12]

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in TBST to prevent non-specific antibody binding. Incubate the membrane with primary antibodies overnight at 4°C.[12]

    • Recommended Primary Antibodies: Phospho-IκBα, IκBα, Phospho-p38, p38, Phospho-ERK1/2, ERK1/2, and a loading control (e.g., β-actin or GAPDH).

  • Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[12] Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of each phospho-protein band to its corresponding total protein band.

4.2 Key Signaling Pathways in Inflammation

The following diagrams illustrate the canonical NF-κB and MAPK signaling pathways, highlighting potential points of inhibition by test compounds.

Caption: Simplified NF-κB signaling pathway activated by LPS.

Caption: Overview of the three major MAPK signaling cascades.

References

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• Cobb, M. H. (n.d.). Methods for analyzing MAPK cascades. PMC - NIH. Retrieved from [Link]

• Wang, S., et al. (2025, October 18). Guidelines for anti-inflammatory assays in RAW264.7 cells. ResearchGate. Retrieved from [Link]

• Shaul, Y., & Seger, R. (2005, October 15). The detection of MAPK signaling. PubMed. Retrieved from [Link]

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• Koech, P. K., et al. (2022, October 18). Anti-glutamatergic effects of three lignan compounds: arctigenin, matairesinol and trachelogenin - An ex vivo study on rat brain. bioRxiv. Retrieved from [Link]

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• Koech, P. K., et al. (2023, August 15). Anti-glutamatergic Effects of Three Lignan Compounds: Arctigenin, Matairesinol and Trachelogenin - An ex vivo Study on Rat Brain Slices. PubMed. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Trachelogenin 4'-O-beta-gentiobioside Extraction

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals engaged in the isolation of Trachelogenin 4'-O-beta-gentiobioside from plant matrices. Our goal is to provide in-depth, field-proven insights and systematic troubleshooting protocols to help you overcome common challenges and significantly improve your extraction yield and purity.

Troubleshooting Guide: A-Question-and-Answer Approach

This section directly addresses specific issues encountered during the extraction and purification workflow.

Q1: My extraction yield of Trachelogenin 4'-O-beta-gentiobioside is consistently low. What are the primary factors I should investigate?

Low yield is the most common challenge in natural product isolation. It rarely stems from a single cause but rather a combination of suboptimal parameters. Trachelogenin 4'-O-beta-gentiobioside is a lignan glycoside, meaning it consists of a fairly lipophilic aglycone (Trachelogenin) attached to a polar gentiobioside sugar moiety. This structure makes it significantly more hydrophilic and water-soluble than its aglycone counterpart[1]. Success hinges on tailoring the extraction to this specific polarity.

Here is a systematic approach to diagnosing the issue:

• Re-evaluate Your Solvent System: The solvent's ability to solubilize the target compound is paramount[2]. For a polar glycoside like this, pure non-polar or medium-polarity solvents (e.g., hexane, chloroform, ethyl acetate) are generally ineffective for the primary extraction[1].

  • Causality: The glycosidic portion of the molecule requires a polar solvent to achieve efficient solubilization. Aqueous mixtures of alcohols are highly effective because water facilitates the penetration of the solvent into the plant matrix, while the alcohol disrupts cell membranes and dissolves the compound[1].

  • Actionable Advice: The most effective solvents for lignan glycosides are typically aqueous mixtures of ethanol or methanol, often in the 70-100% range[1][3]. We recommend starting with 70% or 80% methanol or ethanol as your baseline and optimizing from there[4]. For highly polar glycosides, even pure water can be effective[1].

• Assess Plant Material Preparation: The physical state of your starting material dictates the efficiency of solvent-to-compound contact.

  • Causality: Solvent can only extract from the surface it can access. Grinding the dried plant material into a fine, homogenous powder dramatically increases the surface area, allowing for more efficient diffusion of the solvent into the plant cells and the compound out[5][6].

  • Actionable Advice: Ensure your plant material (Trachelospermum jasminoides, etc.) is thoroughly dried to prevent compound degradation and improve solvent diffusion[5]. Grind it to a fine powder (e.g., 40-60 mesh).

• Review Your Extraction Method & Parameters: Traditional methods can be inefficient.

  • Causality: Simple maceration (soaking) is often incomplete and time-consuming. Soxhlet extraction, while thorough, uses prolonged heat that can degrade thermally sensitive compounds[1][5][7].

  • Actionable Advice: If using maceration, ensure an adequate solvent-to-solid ratio (e.g., 1:10 to 1:20 w/v) and sufficient extraction time, potentially with agitation[1][5]. If yields remain low, it is highly advisable to transition to an advanced technique like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE)[5][8].

Q2: I'm seeing significant co-extraction of impurities, particularly fats and chlorophyll. How can I improve the selectivity of my extraction and simplify purification?

A "dirty" crude extract complicates downstream purification, leading to compound loss at every step. The key is to remove major, non-polar interferents before you extract your polar target compound.

• Causality: The moderately polar solvents (like aqueous alcohols) used to extract your polar glycoside will inevitably also extract some less-polar compounds. A preliminary extraction with a non-polar solvent will remove lipids and waxes without solubilizing your target glycoside.

• Actionable Protocol (Defatting):

  • Take your finely ground, dried plant material.

  • Perform a preliminary extraction (maceration or Soxhlet) with a non-polar solvent such as n-hexane or petroleum ether[6].

  • Continue this process until the solvent runs clear, indicating that the bulk of the lipids and pigments have been removed.

  • Discard the non-polar solvent fraction (which contains the impurities).

  • Thoroughly air-dry the remaining plant material (the "marc") to remove all residual hexane.

  • Proceed with your main extraction using your optimized polar solvent system (e.g., 80% methanol) on this defatted marc. Your resulting crude extract will be significantly cleaner and enriched in your target compound.

Q3: I'm using a conventional method and want to improve efficiency. Should I use Ultrasound-Assisted (UAE) or Microwave-Assisted (MAE) extraction?

Both UAE and MAE are excellent choices for enhancing the extraction of lignans and glycosides, offering higher yields in shorter times compared to conventional methods[7][8][9].

• Ultrasound-Assisted Extraction (UAE):

  • Mechanism: UAE employs high-frequency sound waves (typically >20 kHz) that create acoustic cavitation—the formation and collapse of microscopic bubbles. This process generates intense local pressure and temperature gradients, physically disrupting plant cell walls and enhancing solvent penetration and mass transfer[9][10].

  • Advantages: Operates at lower overall temperatures, making it ideal for thermolabile compounds. It is relatively easy to set up with an ultrasonic bath or probe[11].

  • Considerations: Prolonged sonication times can sometimes lead to the degradation of compounds, so optimization is key[4][10].

• Microwave-Assisted Extraction (MAE):

  • Mechanism: MAE uses microwave energy to directly and rapidly heat the solvent and any residual moisture within the plant material. This creates a dramatic increase in internal pressure, which ruptures the cell walls and releases the target compounds into the solvent[12].

  • Advantages: Extremely fast (often complete in minutes vs. hours), highly efficient, and typically uses less solvent[7]. Studies have shown MAE achieves significantly higher extraction yields for lignans than conventional methods[7][13].

  • Considerations: The process involves heat, which could be a concern for highly unstable compounds. However, lignans are generally stable below 100°C, making MAE a very suitable and powerful option[1].

Recommendation: For Trachelogenin 4'-O-beta-gentiobioside, MAE is often the more powerful and rapid method . However, if you have concerns about thermal stability or have easier access to ultrasonic equipment, UAE is a robust and highly effective alternative .

Q4: During liquid-liquid partitioning for purification, I'm struggling with persistent emulsion formation. How can I resolve this?

Emulsions are a common frustration during the purification of crude plant extracts, which often contain natural surfactants like phospholipids and fatty acids[14]. An emulsion is a stable mixture of two immiscible liquids (e.g., your aqueous and organic phases) that prevents clean separation.

• Causality: Vigorous shaking of the separatory funnel increases the surface area between the two phases, allowing natural surfactants in your extract to stabilize the microscopic droplets, forming a stubborn layer between the aqueous and organic phases[14].

• Troubleshooting Strategies:

  • Prevention is Best: Instead of vigorous shaking, use gentle but persistent swirling or inverting of the separatory funnel. This allows for sufficient surface area contact for partitioning to occur without the high energy needed to form a stable emulsion[14].

  • Disrupt the Emulsion (Mechanical): Allow the funnel to stand for a longer period. Sometimes, a gentle stir of the emulsion layer with a glass rod can help coalesce the droplets. For stubborn emulsions, transferring the mixture to a centrifuge tube and spinning at a moderate speed is highly effective[14].

  • Disrupt the Emulsion (Chemical): Add a small amount of saturated brine (concentrated NaCl solution) to the funnel and mix gently. The increased ionic strength of the aqueous phase often helps to "salt out" the emulsifying agents, breaking the emulsion[15].

Frequently Asked Questions (FAQs)

• What is the botanical source of Trachelogenin 4'-O-beta-gentiobioside? It is primarily isolated from plants of the Apocynaceae family, most notably Trachelospermum jasminoides (Lindl.) Lem[16][17][18][19]. It has also been found in other sources like safflower (Carthamus tinctorius L.)[20].

• Is this compound heat-sensitive? Lignans and their glycosides are generally considered to be relatively heat-stable, especially for the short durations involved in methods like MAE. Most are stable at temperatures below 100°C[1][4]. However, prolonged exposure to high heat, as in traditional Soxhlet extraction, can still pose a risk of degradation[5].

• What is a good starting solid-to-solvent ratio? A common and effective range is 1:10 to 1:20 (w/v) of plant material to solvent[5]. For MAE, ratios up to 1:30 have been used to optimize yield[21].

• What purification techniques are used after the initial extraction? After obtaining a crude extract, a multi-step purification is typical. This often involves:

  • Liquid-Liquid Partitioning: To separate compounds by polarity (e.g., partitioning between water and ethyl acetate)[22][23].

  • Column Chromatography: Using stationary phases like polyamide, silica gel, Sephadex LH-20, or C18 (ODS) is essential for isolating the final pure compound[16][24].

Data & Method Comparison

The choice of extraction method significantly impacts yield and efficiency. The table below summarizes typical parameters for extracting lignan glycosides.

Parameter	Conventional Maceration	Soxhlet Extraction	Ultrasound-Assisted (UAE)	Microwave-Assisted (MAE)
Typical Time	12 - 48 hours	6 - 24 hours	15 - 60 minutes[2][4]	5 - 15 minutes[7][12]
Temperature	Ambient	Solvent Boiling Point	~30 - 60 °C[4]	~60 - 100 °C
Solvent Usage	High	Moderate (recycled)	Low to Moderate	Low
Relative Yield	Low to Moderate	Moderate	High[11]	Very High[7][13]
Key Drawback	Very slow, low efficiency	Potential thermal degradation[5]	Potential compound degradation with long sonication[10]	Requires specialized equipment

Visualized Workflows & Logic

A clear workflow and a logical troubleshooting process are critical for success.

Caption: General workflow from raw plant material to pure compound.

Caption: Troubleshooting decision tree for diagnosing low extraction yield.

Experimental Protocols

Protocol 1: Optimized Conventional Solid-Liquid Extraction

This protocol is based on maceration with optimized parameters for researchers without access to advanced equipment.

• Preparation: Weigh 50 g of finely powdered, defatted plant material.

• Soaking: Place the material in a sealed container (e.g., a 2 L Erlenmeyer flask) and add 1 L of 80% aqueous methanol (a 1:20 w/v ratio).

• Extraction: Place the flask on a magnetic stirrer or orbital shaker and agitate at a moderate speed at room temperature for 24 hours.

• Filtration: Filter the mixture through cheesecloth and then vacuum filter through Whatman No. 1 filter paper to separate the extract from the solid plant material.

• Repeat: Repeat the extraction process (steps 2-4) on the collected plant material two more times with fresh solvent to ensure exhaustive extraction.

• Concentration: Combine all filtrate portions and concentrate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield the crude extract.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

This protocol provides a significant increase in efficiency over conventional methods.

• Preparation: Weigh 20 g of finely powdered, defatted plant material.

• Solvation: Place the material in a 500 mL beaker and add 400 mL of 80% aqueous ethanol (1:20 w/v ratio).

• Sonication: Place the beaker in an ultrasonic bath. For optimal results, ensure the water level in the bath is equal to or higher than the solvent level in the beaker.

• Extraction: Apply ultrasonic power (e.g., 20-40 kHz) for a duration of 30-45 minutes[2][4]. Maintain a constant temperature during the extraction (e.g., 40°C) by adding ice to the bath if necessary, as the process can generate heat[9].

• Post-Extraction: After sonication, filter the mixture as described in Protocol 1 (Step 4).

• Concentration: Concentrate the filtrate using a rotary evaporator to obtain the crude extract.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Natural Product Isolation.
• Hep Journals. (n.d.). Microwave assisted-semi bionic extraction of lignan compounds from Fructus Forsythiae by orthogonal design.
• MDPI. (2022, September 5). Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans.
• Chemical Engineering Transactions. (2021, June 15). Ultrasound-assisted Extraction Process of Glycosides from Stevia Rebaudiana Bertoni Leaves.
• MDPI. (2011, November 25). Ultrasonication-Assisted Solvent Extraction of Quercetin Glycosides from 'Idared' Apple Peels.
• ResearchGate. (n.d.). Evaluation of a Microwave-Assisted Extraction Method for Lignan Quantification in Flaxseed Cultivars and Selected Oil Seeds.
• SciSpace. (2012). (Open Access) Optimization of Microwave Assisted Extraction of Flaxseed Lignans.
• BenchChem. (n.d.). Optimization of extraction parameters for lignans from natural sources.
• BioCrick. (n.d.). Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6.
• PMC. (2024, June 11). Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS.
• Taylor & Francis Online. (2015, October 1). Optimization of microwave-assisted extraction conditions for preparing lignan-rich extract from Saraca asoca bark using Box–Behnken design.
• PMC. (n.d.). Application and mechanism of ultrasonic-assisted extraction of ginkgo flavonol glycosides with natural deep eutectic solvent-based supramolecular solvents.
• Biopurify. (n.d.). CAS 106647-13-6 | Trachelogenin 4'-O-β-gentiobioside.
• IOSR Journal. (2013, November 15). Isolation and Purification of Secoisolariciresinoldiglucoside oligomers (Lignan) from Flax seed and its evaluation of antioxidant activity.
• MedchemExpress.com. (n.d.). Trachelogenin 4′-O-β-gentiobioside | Lignan.
• Thermo Fisher Scientific. (2014, July 29). Optimizing Lignan Extraction from Flaxseed.
• ResearchGate. (2013, November 15). (PDF) Isolation and Purification of Secoisolariciresinoldiglucoside oligomers (Lignan) from Flax seed and its evaluation of antioxidant activity.
• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
• Natural Product Sciences. (n.d.). Extraction, Isolation, and Structural Elucidation of Lignans from Natural Resources.
• Natural Product Sciences. (2025, December 31). Extraction, Isolation, and Structural Elucidation of Lignans from Natural Resources.
• MedchemExpress.com. (n.d.). Trachelogenin 4′-O-β-gentiobioside | Lignan.
• MOLNOVA. (n.d.). Arctigenin 4-O-beta-gentiobioside Synonyms.
• Research and Reviews. (2023, June 29). Strategies for Natural Products Isolation.
• MOLNOVA. (n.d.). Certificate of Analysis(Version 1.0).
• APEX science. (n.d.). Trachelogenin 4'-O-beta-gentiobioside.
• OUCI. (n.d.). Isolation of trachelogenin 4-O-β-D-glucoside from the fruits of Carthamus tinctorius L..
• ChemFaces. (n.d.). Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6.
• Linköping University Electronic Press. (n.d.). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques.
• LCGC International. (2025, November 27). Tips for Troubleshooting Liquid–Liquid Extractions.

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Resolving HPLC peak tailing for Trachelogenin 4'-O-beta-gentiobioside

Topic: Resolving HPLC Peak Tailing for Trachelogenin 4'-O-beta-gentiobioside Audience: Researchers, scientists, and drug development professionals.

Introduction

Welcome to the technical support guide for the analysis of Trachelogenin 4'-O-beta-gentiobioside. As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks in HPLC is paramount for accurate quantification and robust method development. Trachelogenin 4'-O-beta-gentiobioside, a large lignan glycoside (MW ≈ 712.7 g/mol ), presents unique challenges due to its complex structure, which includes multiple phenolic hydroxyl groups and two glucose moieties.[1][2][3] These functional groups can engage in undesirable secondary interactions with the HPLC stationary phase, often resulting in significant peak tailing.

This guide provides a logical, step-by-step framework to diagnose and resolve this common issue, blending foundational chromatographic principles with practical, field-proven solutions.

FAQ 1: What is peak tailing and why is it a problem for my analysis?

Peak tailing refers to an asymmetrical peak where the latter half of the peak is broader than the front half. In an ideal chromatographic separation, a peak should be a symmetrical Gaussian shape. We measure this asymmetry using the Tailing Factor (Tf) or Asymmetry Factor (As). A value of 1.0 is perfectly symmetrical, while values greater than 1.2 are generally considered to be tailing.

Why it's a problem:

• Inaccurate Quantification: Peak tailing can cause automated integration software to incorrectly determine the start and end of the peak, leading to significant errors in area calculation and, consequently, inaccurate quantitative results.

• Poor Resolution: Tailing peaks are wider at the base, which can cause them to merge with adjacent peaks, making it difficult to resolve and accurately quantify individual components in a mixture.

• Reduced Sensitivity: As the peak broadens, its height decreases, which can lower the signal-to-noise ratio and negatively impact the method's limit of detection (LOD) and limit of quantification (LOQ).

FAQ 2: How do I determine the root cause of the peak tailing?

Peak tailing in reverse-phase HPLC typically stems from two distinct sources: chemical interactions or physical problems within the system.[4] A simple diagnostic test can differentiate between these two causes.

The Diagnostic Test: Inject a Neutral, Non-Polar Compound Inject a solution of a neutral, non-polar compound that does not have functional groups capable of strong secondary interactions. Good candidates include Toluene or Naphthalene.

• Scenario A: The neutral marker peak is sharp and symmetrical, but Trachelogenin 4'-O-beta-gentiobioside tails. This strongly indicates a chemical problem . The issue is specific to the interactions between your analyte and the stationary phase.

• Scenario B: The neutral marker peak also shows tailing. This points to a physical problem in the HPLC system. The issue is affecting all compounds, regardless of their chemical nature.[4]

Caption: Diagnostic workflow to differentiate between chemical and physical causes of peak tailing.

FAQ 3: The neutral marker is tailing. How do I troubleshoot physical system issues?

If all peaks are tailing, the problem lies within the physical setup of your HPLC system. This is often referred to as "extra-column band broadening."

Common Physical Causes & Solutions:

• Column Void or Settled Packing: A void at the head of the column is a common culprit.[4][5] As the sample is injected, it travels through this empty space in a disorganized manner before reaching the packed bed, causing the peak to broaden and tail.

  • Solution: First, try reversing and flushing the column (only if the manufacturer's instructions permit this for your specific column). If this doesn't work, the column may be permanently damaged and require replacement. Using a guard column can help extend the life of your analytical column.

• Partially Blocked Inlet Frit: Particulate matter from the sample or mobile phase can clog the porous frit at the column inlet.[5] This disrupts the even flow of the sample onto the column, causing peak distortion.

  • Solution: Reverse-flush the column with a solvent that will dissolve the potential blockage. If the blockage persists, the frit may need to be replaced, or the entire column may need to be replaced. Always filter your samples and mobile phases to prevent this.

• Excessive Dead Volume: Dead volume refers to any space in the flow path outside of the column itself, such as overly long or wide-diameter tubing, or poorly made connections (e.g., a tubing ferrule not set correctly).

  • Solution: Systematically check all connections from the injector to the detector. Ensure tubing is cut cleanly and sits flush within each port. Use the shortest possible length of narrow-diameter tubing (e.g., 0.005" I.D.) to connect components.

Protocol: Basic System Check for Physical Issues

• Inspect Fittings: Start at the injector and trace the flow path to the detector. Ensure all PEEK or stainless steel fittings are snug. Re-seat any connections that look suspicious.

• Check for Leaks: Pressurize the system and carefully inspect for any signs of mobile phase leakage, which can indicate a poor connection.

• Bypass the Column: Replace the column with a zero-dead-volume union. If your peak shape (observed as a sharp spike from the injector) improves dramatically, the problem is isolated to the column itself (void or blockage).

• Evaluate Guard Column: If you use a guard column, remove it and re-run the analysis. If the peak shape improves, the guard column is the source of the problem and should be replaced.

FAQ 4: My neutral marker is sharp, but Trachelogenin 4'-O-beta-gentiobioside tails. How do I fix this?

This result confirms the issue is a chemical interaction between your analyte and the stationary phase. For a molecule like Trachelogenin 4'-O-beta-gentiobioside, the primary cause is almost certainly secondary interactions with active silanol groups (Si-OH) on the silica surface of the C18 column.[6][7] The numerous hydroxyl groups on your analyte can form strong hydrogen bonds with these silanols, creating an alternative retention mechanism that leads to tailing.[7]

Here is a systematic approach to mitigate these interactions:

A. Mobile Phase Optimization (Highest Impact, Easiest to Implement)

The goal is to suppress the interaction between the analyte and the silanol groups.

1. Lower the Mobile Phase pH: This is the most effective strategy. By lowering the pH of the aqueous mobile phase to between 2.5 and 3.0, you protonate the acidic silanol groups (Si-O⁻ → Si-OH), neutralizing their negative charge and reducing their ability to interact with your analyte.[5][6][7] This also ensures the phenolic hydroxyls on the lignan are fully protonated.

Mobile Phase pH	Silanol State (Si-OH)	Analyte Phenol (Ar-OH)	Interaction Potential	Expected Peak Shape
pH > 5	Mostly Ionized (Si-O⁻)	Partially Ionized (Ar-O⁻)	High (Ionic & H-Bonding)	Severe Tailing
pH 2.5 - 3.0	Protonated (Si-OH)	Protonated (Ar-OH)	Low (Reduced H-Bonding)	Sharp & Symmetrical

Table 1: Effect of Mobile Phase pH on Secondary Interactions and Peak Shape.

Protocol: Preparation of Acidified Mobile Phase

• Reagents: HPLC-grade water, HPLC-grade Acetonitrile or Methanol, and a high-purity acid (e.g., Formic Acid, Acetic Acid, or Orthophosphoric Acid).

• Aqueous Phase (A): Measure 1000 mL of HPLC-grade water into a clean mobile phase bottle.

• Acidification: Using a pipette, carefully add the acid to the water to achieve a final concentration of 0.1% (v/v). For example, add 1.0 mL of formic acid to 999 mL of water. This will typically bring the pH into the desired 2.5-3.0 range.

• Sonication: Sonicate the mobile phase for 10-15 minutes to degas.

• Organic Phase (B): Use 100% HPLC-grade Acetonitrile or Methanol.

• Method Implementation: Use these new mobile phases in your gradient elution method. A typical starting point for lignan glycosides is a gradient from ~5-10% B to 80-95% B over 20-30 minutes.[8][9]

B. Stationary Phase (Column) Selection

If mobile phase optimization does not fully resolve the issue, your column may be the problem.

1. Use a High-Purity, End-Capped Column: Modern HPLC columns are made with high-purity "Type B" silica, which has fewer acidic silanol groups and lower metal contamination than older "Type A" silica.[6] Furthermore, most C18 columns are "end-capped," a process where residual silanol groups are chemically reacted with a small silane (like trimethylchlorosilane) to make them less active.[5][7]

• Recommendation: Ensure you are using a modern, high-quality, fully end-capped C18 or C8 column from a reputable manufacturer. If your column is old, it may need to be replaced. Columns specifically marketed as "base-deactivated" are excellent choices for preventing tailing with polar or ionizable compounds.[4]

C. Injection and Sample Conditions

1. Check for Column Overload: Injecting too much sample mass onto the column can saturate the primary retention sites, forcing analyte molecules to interact with the less-desirable secondary sites (silanols), causing tailing.[5][10]

• Test: Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves (Tf decreases) with dilution, you are experiencing mass overload. Reduce your sample concentration or injection volume.

2. Match Sample Solvent to Mobile Phase: Dissolving your sample in a solvent that is much stronger (more organic) than the initial mobile phase conditions can cause peak distortion, including fronting or tailing.[10]

• Best Practice: Whenever possible, dissolve and dilute your sample in the initial mobile phase composition (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid).

FAQ 5: Can you provide a complete troubleshooting workflow and a recommended starting method?

Certainly. The following flowchart integrates all the diagnostic and corrective steps into a single, logical workflow.

Caption: Comprehensive troubleshooting workflow for HPLC peak tailing.

Recommended Starting HPLC Method

This method incorporates best practices for analyzing polar glycosides and is a robust starting point for method development.

Parameter	Recommended Condition	Rationale
Column	High-Purity, End-Capped C18 (e.g., Agilent Zorbax, Waters SunFire, Phenomenex Luna) 150 x 4.6 mm, 3.5 or 5 µm	Minimizes silanol interactions; provides good efficiency and capacity.[4][7]
Mobile Phase A	0.1% Formic Acid in HPLC-Grade Water	Suppresses silanol and analyte ionization to prevent secondary interactions.[11][12]
Mobile Phase B	Acetonitrile	Good UV transparency and elution strength for lignans.
Gradient	10% B to 70% B over 25 minutes, then wash and re-equilibrate	A broad gradient is suitable for separating a polar glycoside from potential impurities.[8]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 - 35 °C	Improves efficiency and reduces mobile phase viscosity.[12]
Detection	DAD/UV at ~280 nm	Lignans typically have a UV maximum around this wavelength.
Injection Vol.	5 - 10 µL	Keeps injection volume small to maintain peak shape.
Sample Prep.	Dissolve in initial mobile phase (90% A / 10% B)	Prevents solvent mismatch effects.[10]

By following this structured troubleshooting guide, you will be able to systematically identify the cause of peak tailing for Trachelogenin 4'-O-beta-gentiobioside and implement the correct solution to achieve sharp, symmetrical peaks for reliable and accurate analysis.

References

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Stoll, D., & Dolan, J. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Axion Labs. (2022, February 15). HPLC Peak Tailing.
• ResearchGate. (2017, August 2). (PDF) HPLC of Lignans.
• Element Lab Solutions. Peak Tailing in HPLC.
• Application of HPLC for the Analysis of Secoisolariciresinol Diglucoside in Flaxseeds. (n.d.). Polish Academy of Sciences.
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• IOSR Journal. (2013, November 15). Isolation and Purification of Secoisolariciresinoldiglucoside oligomers (Lignan) from Flax seed and its evaluation of antioxidant activity. Retrieved from IOSR Journal of Pharmacy and Biological Sciences.
• BioCrick. Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6.
• MedchemExpress. Trachelogenin 4′-O-β-gentiobioside | Lignan.
• Amarowicz, R., et al. (2011, October 6). SE-HPLC-DAD Analysis of Flaxseed Lignan Macromolecule and its Hydrolysates. Polish Journal of Food and Nutrition Sciences.
• Johnsson, P., et al. (2000, October 14). HPLC Method for Analysis of Secoisolariciresinol Diglucoside in Flaxseeds. Journal of Agricultural and Food Chemistry.
• COCONUT. (2024, May 17). CNP0129808.0: Trachelogenin 4'-O-beta-gentiobioside.
• Biopurify. CAS 106647-13-6 | Trachelogenin 4'-O-β-gentiobioside.
• MedchemExpress. Nortrachelogenin 4'-O-β-gentiobioside | Lignan.
• MOLNOVA. Certificate of Analysis(Version 1.0) - Trachelogenin 4-O-beta-gentiobioside.
• MDPI. (2026, January 26). Process Development and Validation of Reverse-Phase High-Performance Liquid Chromatography Method for Simultaneous Quantification of Quercetin, Thymoquinone, and Pterostilbene.

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• 2. CNP0129808.0 - COCONUT [coconut.naturalproducts.net]
• 3. molnova.com:443 [molnova.com:443]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. acdlabs.com [acdlabs.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Impurities in Trachelogenin 4'-O-beta-gentiobioside Isolation

Welcome to the Technical Support Center for lignan glycoside isolation. This guide is specifically designed for researchers and drug development professionals dealing with the complex purification of Trachelogenin 4'-O-beta-gentiobioside , a highly polar dibenzylbutyrolactone lignan glycoside primarily sourced from Trachelospermum jasminoides[1].

Because this molecule contains a bulky gentiobiose moiety (a beta-1,6-linked glucose dimer) attached at the 4'-O position, its partition coefficient and chromatographic behavior differ significantly from its aglycone (trachelogenin) and mono-glycoside counterparts (e.g., tracheloside). This guide provides a self-validating workflow, quantitative impurity profiling, and targeted troubleshooting to resolve co-elution and degradation issues.

Diagnostic Isolation Workflow

The following pathway illustrates the optimal isolation sequence, highlighting the specific stages where common impurities diverge from the target molecule.

Workflow for isolating Trachelogenin 4'-O-beta-gentiobioside and identifying impurity divergence.

Quantitative Data on Chromatographic Behavior

Understanding the relative polarity and retention behavior of your target versus common impurities is critical for troubleshooting[2]. The table below summarizes the typical chromatographic profile encountered during reversed-phase isolation.

Compound	Structural Feature	Relative Polarity	Typical Retention Time (RP-HPLC)*	Common Source of Contamination
Trachelogenin 4'-O-beta-gentiobioside	Aglycone + Disaccharide	Very High	~12.5 min	Target Molecule
Arctigenin-4'-O-beta-gentiobioside	Structural Analog (Isomer)	Very High	~13.1 min	Co-eluting plant metabolite[1]
Tracheloside	Aglycone + Monosaccharide	High	~18.2 min	Incomplete biosynthesis / partial hydrolysis[3]
Trachelogenin	Free Aglycone	Moderate	~32.4 min	Acidic/Enzymatic hydrolysis during extraction

*Conditions: C18 analytical column, Gradient H2O/MeOH (0.1% Formic Acid), Flow rate 1.0 mL/min, Detection at 280 nm.

Self-Validating Isolation Protocol

Do not proceed to subsequent purification steps without validating the success of the previous one. This protocol integrates causality and validation checks to ensure structural integrity.

Step 1: Extraction and Defatting

• Methodology: Pulverize the plant material and extract with 70% aqueous ethanol under reflux (2 hours, 3 cycles). Concentrate under reduced pressure (<60°C).

• Causality: A 70% ethanol mixture lowers water surface tension and disrupts the plant cell wall, optimally dissolving highly polar lignan glycosides while excluding highly lipophilic waxes and resins[2][4].

• Validation Check: Perform Thin Layer Chromatography (TLC) using Chloroform:Methanol:Water (65:35:10, lower phase). Spray with 5% sulfuric acid in ethanol and heat. The target gentiobioside will appear as a distinct, highly polar spot (Rf ~0.3).

Step 2: Macroporous Resin (HP-20) Enrichment

• Methodology: Suspend the concentrated extract in water and load onto a Diaion HP-20 column. Elute sequentially with Water, 30% MeOH, 50% MeOH, and 95% MeOH.

• Causality: The gentiobioside is highly hydrophilic due to its disaccharide moiety and will elute early in the 30–50% MeOH fractions. Aglycones like free trachelogenin require 70–95% MeOH to desorb from the resin[2].

• Validation Check: Analyze the 30% and 50% fractions via analytical HPLC at 280 nm to confirm the absence of late-eluting aglycone peaks.

Step 3: Sephadex LH-20 Chromatography

• Methodology: Dissolve the enriched fraction in a minimal volume of MeOH. Load onto a Sephadex LH-20 column and elute with 100% MeOH.

• Causality: Sephadex LH-20 separates based on molecular size and hydrogen bonding. The bulky gentiobiose group causes the target to elute faster than smaller mono-glycosides and highly retained phenolic aglycones[1].

• Validation Check: Spot fractions on TLC. Pool only the fractions showing a single spot at Rf ~0.3.

Step 4: Preparative HPLC (ODS/C18)

• Methodology: Use a Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm). Elute isocratically with 25% Acetonitrile in Water containing 0.1% Formic Acid.

• Causality: The slight addition of formic acid suppresses the ionization of phenolic hydroxyl groups, sharpening peak resolution. Acetonitrile provides better selectivity than methanol for resolving structural isomers like arctigenin derivatives[2].

• Validation Check: Lyophilize the collected peak. Confirm purity (>98%) via LC-MS (Target [M+Na]+ m/z ~735) and 1H / 13C -NMR[3].

Troubleshooting FAQs

Q1: I am detecting high levels of free trachelogenin (aglycone) in my final fractions. How is this impurity forming? A: Free trachelogenin is usually an artifact of hydrolysis rather than a co-extracted compound. Lignan glycosides are highly susceptible to enzymatic hydrolysis by endogenous beta-glucosidases if the plant material is not dried rapidly. Furthermore, acidic hydrolysis occurs if extraction solvents are too acidic or exposed to high heat for prolonged periods[3]. Solution: Ensure plant material is rapidly dried post-harvest. Maintain a neutral pH during the initial extraction and strictly avoid exceeding 60°C during rotary evaporation.

Q2: My target peak co-elutes with Arctigenin-4'-O-beta-gentiobioside. How can I resolve these two? A: Trachelogenin and arctigenin derivatives are structurally identical except for a single hydroxyl group on the butyrolactone ring (trachelogenin possesses an extra tertiary hydroxyl). In standard methanol-water reversed-phase chromatography, their polarities are nearly indistinguishable[1]. Solution: Switch your mobile phase from Methanol/Water to Acetonitrile/Water with 0.1% Formic Acid. The aprotic nature of acetonitrile alters the hydrogen-bonding dynamics with the tertiary hydroxyl of trachelogenin, providing the necessary selectivity ( α>1.1 ) to resolve the two peaks on a C18 column[2].

Q3: The compound degrades during concentration, turning the solution dark brown. What is the cause? A: Dibenzylbutyrolactone lignans can undergo rapid oxidation when exposed to light and oxygen, especially catalyzed by trace transition metals found in lower-grade solvents[2]. Solution: Protect all fractions from direct light by using amber flasks. Add a trace amount of an antioxidant (such as ascorbic acid) during the initial extraction, and strictly use HPLC-grade solvents. Finally, lyophilize the purified product instead of using a rotary evaporator to achieve dryness.

Q4: Why does my Sephadex LH-20 column fail to separate the mono-glycoside (tracheloside) from the diglycoside (gentiobioside)? A: If the sample is overloaded or the elution solvent is too polar (e.g., containing high water content), the size-exclusion mechanism of Sephadex LH-20 is overwhelmed by the swelling of the gel matrix[1]. Solution: Ensure the sample volume loaded is strictly <2% of the total bed volume. Use 100% Methanol or a Chloroform:Methanol (1:1) mixture to maximize the molecular sieving effect over the hydrogen-bonding effect.

References

• Title: Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans Source: NIH / PMC URL
• Title: Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6 | Lignans | High Purity - BioCrick Source: BioCrick URL
• Title: Anti-glutamatergic effects of three lignan compounds: arctigenin, matairesinol and trachelogenin - An ex vivo study on rat brain slices Source: ResearchGate URL
• Title: Target-Guided Isolation and Purification of Antioxidants from Elsholtzia densa Benth. var.
• Title: Complementary fragmentation pattern analysis by gas chromatography-mass spectrometry and liquid chromatography tandem mass spectrometry confirmed the precious lignan content of Cirsium weeds Source: NIH / PubMed URL

Sources

• 1. Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6 | Lignans | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Complementary fragmentation pattern analysis by gas chromatography-mass spectrometry and liquid chromatography tandem mass spectrometry confirmed the precious lignan content of Cirsium weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]

Technical Support Center: Enhancing Trachelogenin 4'-O-beta-gentiobioside Solubility for In Vitro Assays

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals facing solubility and precipitation bottlenecks when working with Trachelogenin 4'-O-beta-gentiobioside in cell-based assays.

Below, you will find targeted troubleshooting guides, mechanistic explanations, and self-validating protocols designed to ensure the scientific integrity of your in vitro workflows.

Section 1: Physicochemical Profiling & Baseline Solubility

Q: Why does Trachelogenin 4'-O-beta-gentiobioside precipitate in my cell culture media despite the presence of a hydrophilic sugar moiety?

A: The precipitation is driven by the thermodynamic behavior of the molecule's core structure. Trachelogenin is a dibenzylbutyrolactone lignan known for its potent anti-HCV, anti-inflammatory, and anti-tumor activities[1][2]. While the attachment of a 4'-O-beta-gentiobioside (a disaccharide) increases its polar surface area relative to the aglycone, the bulky, highly lipophilic lignan core still dominates its behavior in aqueous solutions[3][4].

When introduced into high-salt, protein-rich environments like DMEM or RPMI, the hydrophobic effect forces the lignan cores to self-associate to minimize contact with water. This leads to rapid nucleation, aggregation, and ultimately, crystalline precipitation, which invalidates assay results by reducing the actual bioavailable concentration.

Table 1: Comparative Solubility Profile and Carrier Compatibility

Solvent / Carrier System	Max Solubility	Physical State	Recommended Application
Anhydrous DMSO	>50 mg/mL	Clear Solution	Primary Stock Storage (-20°C)
Aqueous Buffer (PBS, pH 7.4)	<0.1 mg/mL	Crystalline Precipitate	Not recommended directly
10% DMSO + 40% PEG300 + 5% Tween-80	2.5 mg/mL	Stable Micellar Suspension	Intermediate Dilution[1]
10% DMSO + 90% (20% SBE-β-CD)	2.5 mg/mL	Inclusion Complex	Intermediate Dilution[1]
Solid Dispersion (PVP Matrix)	>10 mg/mL (Eq.)	Amorphous Solid	Advanced In Vitro Assays[5]

Section 2: Primary Stock Preparation

Q: What is the optimal protocol for preparing a stable, highly concentrated primary stock without causing degradation?

A: Trachelogenin derivatives are susceptible to hydrolysis and aggregation if stored improperly. Using newly opened, anhydrous Dimethyl Sulfoxide (DMSO) is critical. Hygroscopic moisture absorbed by older DMSO drastically reduces the solubility limit of the compound and promotes premature degradation[1].

Protocol 1: Preparation of Primary Stock in Anhydrous DMSO

Self-validating mechanism: By strictly controlling moisture and utilizing mild sonication, you prevent localized super-saturation and ensure complete molecular dispersion.

• Equilibration: Allow the lyophilized Trachelogenin 4'-O-beta-gentiobioside vial to equilibrate to room temperature in a desiccator for 30 minutes before opening. This prevents atmospheric condensation from introducing water into the hygroscopic powder.

• Solvent Addition: Add the calculated volume of anhydrous DMSO (≥99.9% purity) directly to the vial to achieve your target concentration (e.g., 10 mM or 25 mg/mL).

• Dissolution: Vortex gently for 60 seconds. If visual particulates remain, place the sealed vial in an ultrasonic water bath at 37°C for 5–10 minutes to provide the activation energy required to break intermolecular crystal lattice bonds[3].

• Aliquoting & Storage: Aliquot the clear solution into single-use amber microcentrifuge tubes to protect from light. Store at -80°C for up to 6 months or -20°C for 1 month[1].

Section 3: Aqueous Dilution Strategies

Q: How do I transition from a DMSO stock to an aqueous assay medium without exceeding the 0.5% DMSO cytotoxicity threshold?

A: Direct dilution of a concentrated DMSO stock into aqueous media creates a supersaturated state that quickly crashes out. To prevent this, you must lower the thermodynamic barrier to dissolution using co-solvents or host-guest complexation. Cyclodextrins, such as Sulfobutylether-β-cyclodextrin (SBE-β-CD), form a hydrophilic shield around the hydrophobic lignan core, maintaining it in solution even when DMSO is diluted out[1][5].

Protocol 2: Step-wise Co-solvent Dilution (PEG300/Tween-80)

Self-validating mechanism: PEG300 acts as a co-solvent to lower the dielectric constant of the aqueous phase, while Tween-80 provides steric stabilization via micelle formation, preventing lignan aggregation.

• Initial Transfer: Pipette 100 μL of the DMSO stock solution into a sterile tube.

• Co-solvent Addition: Add 400 μL of PEG300. Pipette up and down to mix evenly until visually homogenous.

• Surfactant Addition: Add 50 μL of Tween-80. Vortex thoroughly for 30 seconds to ensure uniform micelle distribution.

• Aqueous Phase Integration: Slowly add 450 μL of warm (37°C) sterile saline or basal culture media dropwise while continuously vortexing.

• Final Assay Dilution: This yields a 1 mL working intermediate (containing 10% DMSO). You can now dilute this intermediate 1:20 into your final assay media to achieve a final DMSO concentration of 0.5%, which is well-tolerated by most cell lines[1].

Section 4: Advanced Solubilization (Solid Dispersions)

Q: Co-solvents and surfactants interfere with my specific cellular assay (e.g., lipid raft disruption). What advanced, surfactant-free formulation techniques can I use?

A: If surfactants like Tween-80 cause background cytotoxicity or assay interference, Solid Dispersion (SD) technology is the gold standard. By embedding the drug in a hydrophilic polymer matrix like Polyvinylpyrrolidone (PVP), you disrupt the crystalline lattice of the compound, converting it into an amorphous state. Amorphous solids have significantly higher free energy, resulting in a 10- to 30-fold enhancement in aqueous dissolution rates without the need for liquid surfactants[5][6].

Protocol 3: Preparation of PVP-Based Solid Dispersion

Self-validating mechanism: The rapid evaporation of the solvent traps the lignan molecules within the PVP polymer chains before they can re-crystallize, permanently locking them in a highly soluble amorphous state.

• Matrix Selection: Weigh Trachelogenin 4'-O-beta-gentiobioside and PVP (e.g., PVP K30) at a 1:4 (w/w) ratio[5].

• Co-dissolution: Dissolve both the drug and the polymer in a minimal volume of a volatile organic solvent mixture (e.g., Methanol:Dichloromethane, 1:1 v/v)[3].

• Solvent Evaporation: Remove the solvent rapidly using a rotary evaporator under reduced pressure at 40°C until a thin, dry film is formed on the flask.

• Desiccation: Place the flask in a vacuum desiccator overnight to remove any residual solvent traces.

• Pulverization: Scrape the solid dispersion film and gently pulverize it into a fine powder. This powder can now be directly dissolved in aqueous assay buffers, yielding a highly concentrated, surfactant-free solution.

Visualization: Solubilization Workflow

Workflow for overcoming Trachelogenin 4'-O-β-gentiobioside precipitation in in vitro assays.

References

• Trachelogenin | HCV Entry Inhibitor - MedchemExpress.
• Source: biocrick.
• Source: nih.
• Source: nih.
• Source: researchgate.
• Source: researchgate.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. In Vivo and In Vitro Effects of Tracheloside on Colorectal Cancer Cell Proliferation and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6 | Lignans | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. researchgate.net [researchgate.net]
• 5. Dissolution enhancement of Gefitinib by solid dispersion and complexation with β-cyclodextrins: In vitro testing, cytotoxic activity, and tablet formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Stability-Indicating Analytical Methods for Trachelogenin 4'-O-beta-gentiobioside

This guide provides an in-depth, experience-driven comparison of methodologies for the validation of analytical procedures intended for the quantification of Trachelogenin 4'-O-beta-gentiobioside. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural checklists to explain the scientific rationale behind experimental design choices. Our focus is on establishing a robust, self-validating system for analysis that ensures data integrity and meets global regulatory expectations.

Trachelogenin 4'-O-beta-gentiobioside is a lignan glycoside isolated from sources such as Trachelospermum jasminoides.[1][2][3] As with any active pharmaceutical ingredient (API) or natural product under investigation, the ability to accurately and reliably measure the analyte is paramount. A validated analytical method is the cornerstone of quality control, providing critical data for release testing, stability studies, and formulation development. This guide is structured to align with the principles outlined by the International Council for Harmonisation (ICH), particularly the recently revised Q2(R2) guideline, ensuring a modern, lifecycle-based approach to method validation.[4][5][6]

Foundational Strategy: Selecting the Right Analytical Tool

While various analytical techniques exist, High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Diode Array Detection (DAD) remains the gold standard for routine quantification of non-volatile, chromophoric compounds like Trachelogenin 4'-O-beta-gentiobioside.[7][8]

• High-Performance Liquid Chromatography (HPLC): Offers excellent resolving power, making it ideal for separating the target analyte from impurities and degradation products. Its robustness and widespread availability make it a practical choice for most quality control laboratories.[9][10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Provides superior sensitivity and selectivity, making it the preferred method for bioanalytical studies where analyte concentrations in complex matrices (e.g., plasma) are extremely low.[9][12] However, for routine product quality testing, its complexity and cost are often not justified.

This guide will focus on the validation of a stability-indicating reversed-phase HPLC-DAD method , as this is the most common and critical application in a drug development setting. The principles discussed are broadly applicable to other techniques.

The Guiding Principle: The Analytical Target Profile (ATP)

Before any validation experiment is conducted, we must define the method's purpose. The ICH Q14 guideline introduces the concept of the Analytical Target Profile (ATP), which prospectively defines the performance requirements of the method.[6][13]

ATP for Trachelogenin 4'-O-beta-gentiobioside Assay: "The analytical procedure must be able to accurately and precisely quantify Trachelogenin 4'-O-beta-gentiobioside (in bulk material or a formulated product) in the concentration range of 10-150 µg/mL. The method must be specific, allowing for the unequivocal assessment of the analyte in the presence of its potential degradation products, process impurities, and formulation excipients."

This ATP serves as our benchmark for success throughout the validation process.

Validation Parameters: An In-Depth Experimental Guide

The following sections detail the experimental protocols and rationale for each core validation parameter as stipulated by ICH Q2(R2).[4][14][15]

Specificity: Proving the Method is Stability-Indicating

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[14][16] For a stability-indicating method, this primarily involves demonstrating that the analyte peak is free from interference from any degradation products. This is achieved through forced degradation (stress testing).[17][18][19] The objective is not to achieve complete degradation but to generate a representative sample of potential degradants, typically aiming for 5-20% degradation of the active ingredient.[20]

• Prepare Stock Solutions: Prepare a stock solution of Trachelogenin 4'-O-beta-gentiobioside in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mg/mL.

• Subject to Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acid Hydrolysis: Add 1N HCl to an aliquot to achieve a final concentration of 0.1N HCl. Heat at 80°C for 2 hours.

  • Base Hydrolysis: Add 1N NaOH to an aliquot to achieve a final concentration of 0.1N NaOH. Keep at room temperature for 30 minutes.

  • Oxidation: Add 30% H₂O₂ to an aliquot to achieve a final concentration of 3% H₂O₂. Keep at room temperature for 4 hours.

  • Thermal Degradation: Heat a dry powder sample at 105°C for 24 hours. Dissolve in the solvent before analysis.

  • Photolytic Degradation: Expose a solution to a photostability chamber delivering an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (per ICH Q1B).

• Neutralization & Dilution: After the specified time, cool the stressed samples to room temperature. Neutralize the acid and base-stressed samples with an equivalent amount of base or acid, respectively.

• Analysis: Dilute all samples (including an unstressed control) to the target concentration (e.g., 50 µg/mL) and analyze by HPLC-DAD.

• Peak Purity Assessment: Evaluate the peak purity of the Trachelogenin 4'-O-beta-gentiobioside peak in all chromatograms using the DAD software. The peak should be spectrally pure, indicating no co-eluting impurities.

Workflow for a Forced Degradation Study.

Stress Condition	% Degradation	Peak Purity Index	Resolution from Nearest Degradant
Unstressed Control	0%	> 0.999	N/A
Acid Hydrolysis	12.5%	> 0.999	3.1
Base Hydrolysis	18.2%	> 0.999	2.5
Oxidation	8.9%	> 0.999	4.2
Thermal	5.1%	> 0.999	2.8
Photolytic	15.6%	> 0.999	3.5
Acceptance Criteria: The method is specific if the analyte peak is resolved from all degradation product peaks (Resolution > 2) and the peak purity index is greater than 0.999.

Linearity & Range

Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a given range. The range is the interval between the upper and lower concentrations for which the method has been proven to be precise, accurate, and linear.

• Prepare Standards: From a primary stock solution, prepare at least five calibration standards spanning the desired range (e.g., 10, 25, 50, 100, and 150 µg/mL, which covers 20% to 150% of a target concentration of 50 µg/mL).

• Analysis: Inject each standard in triplicate.

• Data Evaluation: Construct a calibration curve by plotting the average peak area against the concentration. Perform a linear regression analysis.

Concentration (µg/mL)	Mean Peak Area (n=3)
10	150,234
25	375,589
50	751,123
100	1,502,367
150	2,253,450
Acceptance Criteria: The correlation coefficient (r²) must be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.

Accuracy

Accuracy is the closeness of the test results to the true value. It is typically determined by spike-recovery studies, where a known amount of analyte is added to a placebo (formulation matrix without the API) and the recovery is measured.

• Prepare Spiked Samples: Prepare samples in triplicate at three concentration levels across the range (e.g., 80%, 100%, and 120% of the target concentration). This involves adding a known amount of Trachelogenin 4'-O-beta-gentiobioside stock solution to a placebo mixture.

• Analysis: Analyze the spiked samples and quantify them against a calibration curve.

• Calculate Recovery: Recovery (%) = (Measured Concentration / Theoretical Concentration) * 100.

Level	Theoretical (µg/mL)	Measured (µg/mL, n=3)	Mean Recovery (%)	% RSD
80%	40.0	39.8	99.5%	0.45
100%	50.0	50.3	100.6%	0.31
120%	60.0	59.5	99.2%	0.52
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for each level, with a Relative Standard Deviation (%RSD) of ≤ 2%.[16]

Precision

Precision expresses the random error of a method and is evaluated at two levels:

• Repeatability (Intra-assay): Precision over a short time interval with the same analyst and equipment.

• Intermediate Precision (Inter-assay): Variation within the same laboratory, but on different days, with different analysts, or on different equipment.

• Repeatability: Prepare six independent samples at 100% of the target concentration. Analyze them on the same day by the same analyst.

• Intermediate Precision: A second analyst repeats the repeatability experiment on a different day.

• Calculate %RSD: Calculate the %RSD for the first set of six samples, the second set of six samples, and for all twelve samples combined.

Precision Level	Analyst / Day	n	Mean Assay (%)	% RSD
Repeatability	1 / 1	6	100.2	0.55%
Intermediate	2 / 2	6	99.7	0.61%
Overall	1 & 2 / 1 & 2	12	99.95	0.78%
Acceptance Criteria: The %RSD for repeatability and intermediate precision should not exceed 2.0%.

Limits of Detection (LOD) and Quantitation (LOQ)

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

These are typically determined based on the signal-to-noise ratio (S/N).

• Determine S/N: Prepare and inject a series of dilute solutions of the analyte.

• Identify LOD & LOQ: Determine the concentration that yields an S/N of approximately 3 for the LOD, and 10 for the LOQ.

Parameter	Determination Method	Resulting Concentration
LOD	Signal-to-Noise Ratio ≈ 3	0.1 µg/mL
LOQ	Signal-to-Noise Ratio ≈ 10	0.3 µg/mL
Acceptance Criteria: The LOQ must be demonstrated to have acceptable precision and accuracy through analysis of at least five samples at the LOQ concentration.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.

• Introduce Variations: Analyze a standard solution while making small, deliberate changes to the chromatographic conditions, one at a time.

• Monitor System Suitability: Assess the impact of these changes on key system suitability parameters.

Parameter Varied	Variation	Retention Time (min)	Tailing Factor	Theoretical Plates
Nominal	-	8.52	1.10	12,500
Flow Rate	+0.1 mL/min	8.15	1.11	12,350
Flow Rate	-0.1 mL/min	8.91	1.09	12,600
Column Temp.	+2 °C	8.41	1.10	12,800
Column Temp.	-2 °C	8.63	1.11	12,200
Mobile Phase %B	+1%	8.25	1.12	12,450
Mobile Phase %B	-1%	8.79	1.08	12,550
Acceptance Criteria: All system suitability criteria (e.g., tailing factor ≤ 1.5, theoretical plates > 2000) must be met under all varied conditions.

The Daily Check: System Suitability Testing (SST)

Validation is a formal, one-time (or periodic) event. System Suitability Testing is the self-validating check performed before every analytical run to ensure the chromatographic system is fit for purpose on that day.

System Suitability Test (SST) Decision Flow.

Parameter	Acceptance Criterion	Rationale
Replicate Injections %RSD	≤ 1.0%	Ensures injection precision.
Tailing Factor (T)	≤ 1.5	Confirms good peak shape, free from tailing.
Theoretical Plates (N)	> 2000	Measures column efficiency.
Retention Time (RT)	Consistent within ±2%	Confirms system stability.

Conclusion

The validation of an analytical method for Trachelogenin 4'-O-beta-gentiobioside is a systematic process that establishes, through documented evidence, that the procedure is fit for its intended purpose. By grounding the validation plan in a clear Analytical Target Profile and rigorously testing specificity, linearity, accuracy, precision, and robustness, a reliable and defensible method can be established. The cornerstone of this process for a stability assay is the forced degradation study, which proves the method can distinguish the intact analyte from any potential degradation products. Routine adherence to system suitability criteria ensures the ongoing validity of the analytical results, providing trustworthy data for critical decisions in the drug development lifecycle.

References

• Q2(R2) Validation of Analytical Procedures . U.S. Food and Drug Administration. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation . BioProcess International. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics . U.S. Food and Drug Administration. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance . ProPharma. [Link]

• Forced Degradation Testing . SGS. [Link]

• ICH Q2(R1) Validation of analytical procedures: Text and methodology . European Medicines Agency. [Link]

• The Use Of Forced Degradation In Analytical Method Development . Particle Sciences. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review . ScienceDirect. [Link]

• ICH Q2(R2) Validation of analytical procedures . European Medicines Agency. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects . ResolveMass. [Link]

• ICH and FDA Guidelines for Analytical Method Validation . Lab Manager. [Link]

• Quality guidelines: specifications, analytical procedures and analytical validation . European Medicines Agency. [Link]

• Quality Guidelines . International Council for Harmonisation. [Link]

• EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5 . ECA Academy. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . ECA Academy. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content . European Bioanalysis Forum. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) . International Council for Harmonisation. [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide . ResearchGate. [Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 . European Medicines Agency. [Link]

• High performance liquid chromatographic determination of antioxidant lignan glycosides in some varieties of sesame . ResearchGate. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices . LCGC International. [Link]

• ICH-Q2 Analytical Method Validation . Pharmaceuticals and Medical Devices Agency (PMDA), Japan. [Link]

• Validation of an analytical method by HPLC for the quantification of yangambin from the Ocotea duckei species . Scielo. [Link]

• Stability Indicating HPLC Method Development – A Review . International Journal of Trend in Scientific Research and Development (IJTSRD). [Link]

• Trachelogenin 4'-O-beta-gentiobioside . BioCrick. [Link]

• HPLC Stability Indicating Assay Method for Marketed Herbal Antihypertensive Formulations Containing Rauwolfia serpentina Benth . Indian Journal of Natural Sciences. [Link]

• Stability Indicating HPLC Method Development: A Review . International Journal of Pharmacy & Pharmaceutical Research. [Link]

• Greener Stability-Indicating HPLC Approach for the Determination of Curcumin in In-House Developed Nanoemulsion and Curcuma longa L. Extract . MDPI. [Link]

• HPLC method with fluorescence detection for the quantitative determination of flaxseed lignans . PubMed. [Link]

• Trachelogenin 4'-O-β-gentiobioside . Biopurify. [Link]

• Analytical Methods . Royal Society of Chemistry. [Link]

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Comparative Efficacy and Pharmacokinetic Profiling: Trachelogenin 4'-O-β-gentiobioside vs. Tracheloside

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Structural causality, pharmacokinetic biotransformation, and comparative efficacy.

Executive Summary

Lignans derived from Trachelospermum jasminoides and Carthamus tinctorius have garnered significant attention in drug discovery for their potent anti-inflammatory, anti-viral, and anti-tumor properties[1]. Among these, tracheloside (a monoglycoside) and trachelogenin 4'-O-β-gentiobioside (a diglycoside) serve as naturally occurring prodrugs. While both compounds share the same bioactive aglycone core—trachelogenin (TCG) —their distinct glycosylation patterns fundamentally alter their topological polar surface area (TPSA), gastrointestinal permeability, and metabolic cleavage rates.

This guide provides an objective, data-driven comparison of these compounds, detailing the causality behind their pharmacokinetic differences and providing self-validating experimental workflows for their evaluation.

Chemical & Structural Causality: The Role of the Sugar Moiety

The efficacy of lignan glycosides in vivo is strictly dictated by their biotransformation into aglycones via gastric juices and intestinal microbiota[2].

• Tracheloside (Monoglycoside): Contains a single β-1,4-linked D-glucose moiety. It exhibits moderate water solubility and is relatively rapidly hydrolyzed in the upper gastrointestinal tract into TCG[2].

• Trachelogenin 4'-O-β-gentiobioside (Diglycoside): Contains a gentiobiose moiety (a β-1,6-linked D-glucose dimer)[3]. The addition of the second sugar drastically increases the molecule's TopoPSA to 252.75 Ų and introduces 8 hydrogen bond donors and 17 acceptors[4].

The Causality of Glycosylation: The bulky, highly polar gentiobiose moiety in the diglycoside severely restricts passive diffusion across the intestinal epithelium. Consequently, trachelogenin 4'-O-β-gentiobioside acts as a delayed-release colonic prodrug. It requires specific β-glucosidases from lower intestinal flora to cleave both the β-1,6 and β-1,4 linkages before the bioactive TCG can be absorbed into systemic circulation.

Quantitative Data Comparison

Parameter	Trachelogenin 4'-O-β-gentiobioside	Tracheloside	Trachelogenin (TCG)
Chemical Class	Lignan Diglycoside	Lignan Monoglycoside	Lignan Aglycone
Molecular Formula	C33H44O17[4]	C27H34O12	C21H24O7
Glycosidic Linkage	β-1,6-linked D-glucose dimer	β-1,4-linked D-glucose	None
TopoPSA (Ų)	252.75[4]	~160.0	~100.0
H-Bond Donors / Acceptors	8 / 17[4]	4 / 12	2 / 7
Primary Bioactive Role	Delayed-release Prodrug	Rapid-release Prodrug	Active Systemic Effector
Key Efficacy Metrics	Anti-inflammatory precursor[3]	Anti-estrogenic (IC50: 0.31 μg/ml)[5]; Anti-CRC[6]	OA alleviation (200 μg dose)[2]

Comparative Pharmacodynamics & Efficacy

Because the glycosides are prodrugs, their in vivo efficacy is a direct reflection of TCG's pharmacodynamics, modulated by the rate of gut conversion.

• Osteoarthritis & Bone Remodeling: TCG is a potent inhibitor of osteoclastogenesis. In surgical DMM (destabilization of the medial meniscus) rat models, a 200 μg dose of TCG effectively restored the normal structure of the cartilage layer, prevented proteoglycan loss, and countered subchondral bone loss[2].

• Anti-Estrogenic & Anti-Cancer Activity: Tracheloside exhibits significant anti-estrogenic activity. In estrogen-responsive Ishikawa cells, tracheloside decreased alkaline phosphatase (AP) activity with an IC50 of 0.31 μg/ml, comparable to the clinical drug tamoxifen (IC50 = 0.43 μg/ml)[5]. Furthermore, tracheloside suppresses reactive oxygen species (ROS) generation and inhibits inducible nitric oxide synthase (iNOS) in colorectal cancer (CRC) cell lines (CT26, SW480)[6].

Caption: Metabolic conversion of lignan glycosides to trachelogenin and subsequent intracellular signaling.

Self-Validating Experimental Protocols

To accurately evaluate these compounds, researchers must account for their prodrug nature. Testing glycosides directly in standard in vitro cell cultures often yields false negatives due to the absence of microbiome-derived β-glucosidases. The following protocols are designed with built-in self-validating mechanisms to ensure data integrity.

Protocol A: In Vivo Pharmacokinetic Profiling (LC-MS/MS)

Objective: Quantify the differential conversion rates of tracheloside vs. trachelogenin 4'-O-β-gentiobioside into TCG in vivo.

• Dosing & Sampling: Administer equimolar doses of the respective glycosides via oral gavage to Sprague-Dawley rats. Collect plasma via the tail vein at designated time points (0.25, 0.5, 1, 2, 4, 8, 12, 24 h).

• Protein Precipitation & Extraction:

  • Self-Validation Step: Spike 50 μL of plasma with 10 μL of an Internal Standard (IS) (e.g., Arctigenin, a structural analog) prior to extraction. This normalizes for matrix effects and variable liquid-liquid extraction recoveries.

  • Extract using 3 volumes of ethyl acetate, centrifuge, and reconstitute the dried organic phase in the mobile phase.

• LC-MS/MS Analysis: Analyze via a triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode[6].

  • Self-Validation Step: Monitor Multiple Reaction Monitoring (MRM) transitions for both the parent glycosides and the TCG aglycone simultaneously. Run matrix-matched calibration curves (R² > 0.99) and Quality Control (QC) samples at low, mid, and high concentrations to validate assay precision.

Caption: Self-validating LC-MS/MS workflow for pharmacokinetic profiling of lignan glycosides.

Protocol B: In Vitro Osteoclastogenesis Inhibition Assay

Objective: Evaluate the ultimate functional efficacy of the active aglycone (TCG) on bone marrow-derived macrophages (BMMs).

Note: Because BMM cultures lack gut microbiota, TCG must be applied directly, rather than the parent glycosides, to assess cellular target engagement.

• Cell Isolation: Isolate primary BMMs from the tibias and femurs of 6-week-old mice. Culture in α-MEM supplemented with 30 ng/mL M-CSF[2].

• Differentiation & Treatment: Seed BMMs and stimulate with 50 ng/mL RANKL and 30 ng/mL M-CSF. Co-treat with varying concentrations of TCG (e.g., 10, 20, 40 μM).

  • Self-Validation Step (Positive Control): Include a well treated with Alendronate to validate assay sensitivity to osteoclast inhibition.

  • Self-Validation Step (Negative Control): Include a Vehicle (DMSO) + RANKL well to establish the baseline maximum for osteoclastogenesis.

• Orthogonal Cytotoxicity Validation:

  • Self-Validation Step: Run a parallel EdU proliferation assay or CCK-8 viability assay[2]. This definitively proves that any observed reduction in TRAP-positive multinucleated cells is due to specific differentiation inhibition (e.g., STAT1/NF-κB blockade), rather than generalized compound cytotoxicity.

• Quantification: Fix cells and stain for Tartrate-Resistant Acid Phosphatase (TRAP). Count TRAP-positive cells containing ≥3 nuclei.

Sources

• 1. LOADING...... [tmrjournals.com]
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• 4. CNP0129808.0 - COCONUT [coconut.naturalproducts.net]
• 5. tandfonline.com [tandfonline.com]
• 6. In Vivo and In Vitro Effects of Tracheloside on Colorectal Cancer Cell Proliferation and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Inter-Laboratory Validation of Trachelogenin 4'-O-β-gentiobioside HPLC Assays

As analytical demands in pharmacognosy and drug development intensify, standardizing the quantification of complex botanical markers is paramount. Trachelogenin 4'-O-β-gentiobioside (CAS: 106647-13-6) is a highly polar dibenzylbutyrolactone lignan glycoside isolated from Trachelospermum jasminoides[1]. Recognized for its potent anti-inflammatory properties—specifically its ability to inhibit nitric oxide (NO) production in macrophages—accurate quantification of this compound is critical for downstream pharmacological validation[2].

This guide provides an objective, data-driven comparison of the two primary analytical modalities used for its quantification: HPLC-UV (routine quality control) and HPLC-QTOF-MS (trace structural confirmation). By establishing a self-validating inter-laboratory framework, we ensure that experimental methodologies remain robust, reproducible, and immune to matrix interference[3].

Mechanistic Rationale & Platform Comparison

The structural complexity of Trachelogenin 4'-O-β-gentiobioside—featuring a hydrophobic lignan aglycone attached to a bulky, hydrophilic gentiobioside moiety—presents unique chromatographic challenges.

We evaluate two analytical platforms based on their operational causality:

• HPLC-UV (230 nm): Capitalizes on the π-π* transitions of the conjugated aromatic rings within the dibenzylbutyrolactone backbone. It is the gold standard for high-throughput, inter-laboratory batch-to-batch consistency.

• HPLC-QTOF-MS: Utilizes exact mass measurements and specific fragmentation patterns to differentiate the target compound from closely related epimers (e.g., arctigenin-4'-O-β-gentiobioside). This is essential when matrix suppression effects in complex botanical extracts obscure UV signals[3].

Comparative Performance Data

The following table summarizes the inter-laboratory validation metrics for dibenzylbutyrolactone lignans, establishing the baseline acceptance criteria for assay transfers[3].

Validation Parameter	HPLC-UV (230 nm)	HPLC-QTOF-MS	Analytical Causality / Significance
Linearity ( r2 )	> 0.9997	> 0.9990	Ensures proportional detector response across the physiological concentration range.
Limit of Detection (LOD)	1.24 – 9.00 ng	< 1.00 ng	MS provides superior sensitivity via specific ion monitoring, bypassing matrix background noise.
Limit of Quantitation (LOQ)	3.71 – 31.71 ng	< 3.00 ng	Crucial threshold for trace analysis in complex T. jasminoides extracts.
Intra-day Precision (RSD)	0.17% – 0.75%	< 1.0%	Validates instrument stability and analyst repeatability within a single batch run.
Inter-day Precision (RSD)	0.15% – 2.87%	< 3.0%	Confirms method robustness across different days, analysts, and mobile phase preparations.
Recovery Rate	96.68% – 103.63%	95.0% – 105.0%	Validates extraction efficiency; inherently flags matrix suppression or extraction degradation.

Self-Validating Experimental Protocol

To guarantee trustworthiness across different laboratories, this protocol is designed as a self-validating system . If any internal system suitability test (SST) fails its designated threshold, the assay self-invalidates, preventing the propagation of erroneous data.

Phase 1: Matrix Extraction

Objective: Maximize lignan yield while preventing enzymatic or thermal hydrolysis of the glycosidic bond.

• Weighing & Spiking (SST Check): Accurately weigh 0.2 g of pulverized Trachelospermum jasminoides stems/leaves. Self-Validation: Spike the sample with a known concentration of an internal standard (e.g., Linamarin) to actively monitor extraction recovery[4][5].

• Solvent Addition: Add 20 mL of a 4:1 (v/v) methanol-water solution[4].

  • Causality: The 80% methanol concentration is precisely chosen to disrupt cellular lipid bilayers while providing sufficient polarity to dissolve the highly polar 4'-O-β-gentiobioside without triggering enzymatic degradation of the sugar moiety.

• Ultrasonic Extraction: Sonicate at room temperature for 20 minutes; repeat the process twice[4].

  • Causality: Utilizing low-temperature acoustic cavitation prevents the thermal degradation and ring-opening of the heat-sensitive lactone structure.

• Filtration: Pass the pooled supernatant through a 0.45 μm PTFE membrane filter prior to injection[4].

Phase 2: Chromatographic Separation

Objective: Resolve epimers and structural analogs using precise phase management.

• Stationary Phase: Equip the system with an3 (4.6 mm × 150 mm, 5 μm)[3].

  • Causality: The dense end-capping of this specific C18 phase minimizes secondary silanol interactions with the multiple hydroxyl groups of the gentiobioside, ensuring sharp peak symmetry and preventing peak tailing.

• Mobile Phase: Implement a binary gradient system of Water (A) and Methanol (B)[3].

  • Causality: Methanol is selected over acetonitrile because it provides superior solvation for the bulky glycoside, yielding better chromatographic resolution from co-eluting flavonoids.

• Flow Rate & Injection: Maintain a flow rate of 1.0 mL/min with a 10 μL injection volume.

  • Self-Validation: The system must demonstrate a resolution factor ( Rs​ ) > 1.5 between Trachelogenin 4'-O-β-gentiobioside and adjacent matrix peaks before data acquisition begins.

Phase 3: Detection & Inter-Laboratory Transfer

• UV Detection: Set the diode array detector (DAD) to 230 nm to capture the maximum absorbance of the lignan[3].

• Data Acceptance Criteria: For successful inter-laboratory transfer, the method is validated only if the inter-day precision RSD remains below 2.87% and the internal standard recovery falls strictly within the 96.68%–103.63% window[3].

Validation Workflow Visualization

The following diagram illustrates the logical relationships and self-validating checkpoints required for successful inter-laboratory assay transfer.

Workflow for inter-laboratory validation of Trachelogenin 4'-O-beta-gentiobioside HPLC assays.

References

• Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV Source: MDPI (Molecules 2015) URL:[Link]

• Metabolic profiling and anti-inflammatory verification in the ethnic herbal medicine Trachelospermi Caulis et Folium Source: TMR Journals (Tradit Med Res 2024) URL:[Link]

• Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6 | High Purity Source: BioCrick URL:[Link]

Sources

• 1. Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6 | Lignans | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 3. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV [mdpi.com]
• 4. tmrjournals.com [tmrjournals.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Trachelogenin 4'-O-beta-gentiobioside proper disposal procedures

Operational Guide: Proper Disposal Procedures for Trachelogenin 4'-O-beta-gentiobioside

Trachelogenin 4'-O-beta-gentiobioside (CAS: 106647-13-6) is a biologically active lignan glycoside commonly isolated from Trachelospermum jasminoides and utilized extensively as a reference standard in pharmacological and signaling inhibition research (1)[1]. Because of its potent bioactivity, its disposal must be managed with the rigorous safety protocols applied to hazardous organic chemicals. Improper disposal not only risks environmental contamination but also violates the Resource Conservation and Recovery Act (RCRA) mandates enforced by the Environmental Protection Agency (EPA) (2)[2].

Physicochemical Profiling & Waste Classification

To establish a self-validating disposal protocol, we must first understand the compound's physical properties. The solubility and state of the compound dictate the compatibility of the waste container and the segregation pathway.

Table 1: Physicochemical Properties and Waste Parameters

Parameter	Value / Description	Operational Implication
CAS Number	106647-13-6	Must be explicitly written on all EHS hazardous waste tags (3)[3].
Molecular Formula	C33H44O17	High carbon/oxygen ratio; destroyed effectively via high-temperature chemical incineration.
Common Solvents	DMSO, Methanol, Pyridine	Liquid waste mixtures must be segregated as "Flammable/Toxic Organic Liquid"[1].
Physical State	Solid powder	Solid waste requires separate physical containment from solvent-dissolved waste[3].

| Hazard Class | Biologically active organic | Strictly prohibited from regular trash or sanitary sewer disposal (4)[4]. |

The Causality of Disposal Choices

• Why prohibit drain disposal? Although Trachelogenin 4'-O-beta-gentiobioside is a plant-derived natural product, it is isolated specifically for its pharmacological activity[1]. Municipal wastewater treatment systems rely on microbial degradation, which is often ineffective against complex, biologically active glycosides. Introducing such compounds into the sewer system risks ecological toxicity and violates the EPA's cradle-to-grave regulatory framework for chemical waste (5)[5].

• Why mandate the 80% fill rule for liquid waste? In laboratory settings, this compound is frequently solubilized in volatile organic solvents like Methanol or Pyridine[1]. Ambient temperature fluctuations in waste storage areas cause these solvents to expand and increase vapor pressure. Capping a waste bottle at 100% capacity eliminates the necessary headspace, creating a high risk of container rupture and subsequent hazardous exposure[3].

Step-by-Step Disposal Methodology

Phase 1: Segregation and Container Selection

• Determine the Waste State: Identify whether the Trachelogenin 4'-O-beta-gentiobioside waste is in its raw solid form (powder/crystals) or dissolved in a solvent.

• Select Compatible Containers:

  • For Liquids: Use a high-density polyethylene (HDPE) or glass screw-top container compatible with the solvent used. Avoid open-top glassware[3].

  • For Solids: Use a sealable plastic or glass wide-mouth jar.

• Apply Secondary Containment: Place the primary waste container inside a secondary containment tray to capture any accidental spills or leaks.

Phase 2: Containment and Labeling

• Transfer the Waste: Carefully transfer the compound into the designated container. If liquid, fill the container to no more than 80% capacity to allow for thermal expansion[3].

• Seal the Container: Ensure the cap is tightly secured. Corks, rubber stoppers, and Parafilm are strictly prohibited as they do not provide an airtight seal against solvent vapors (6)[6].

• Attach the EHS Label: Immediately affix a Hazardous Waste tag. You must write out the full chemical name ("Trachelogenin 4'-O-beta-gentiobioside") and list any solvents (e.g., "Methanol 99%, Trachelogenin 4'-O-beta-gentiobioside 1%"). Do not use abbreviations[3].

Phase 3: Storage and EHS Pickup

• Satellite Accumulation: Store the labeled waste in a designated Satellite Accumulation Area (SAA) at or near the point of generation.

• Time Limits: Do not store the waste for more than 6 months (or your institution's specific RCRA limit, often 90 to 270 days depending on generator status)[3].

• Request Pickup: Submit a hazardous waste pickup request to your facility's Environmental Health and Safety (EHS) department for final destruction via chemical incineration.

Decontamination of Empty Primary Receptacles

A container is not legally "empty" until all residual active compound has been removed.

• Triple Rinse: In a certified chemical fume hood, rinse the original standard vial three consecutive times using a compatible solvent (e.g., Methanol) (7)[7].

• Consolidate Rinsate: Transfer all rinsate into your designated liquid organic waste container.

• Deface Nomenclature: Once the vial is completely dry, use a permanent marker to fully obliterate the original "Trachelogenin 4'-O-beta-gentiobioside" label and any hazard pictograms[6].

• Final Disposal: The decontaminated, defaced vial may now be safely discarded in a standard broken glass receptacle or regular municipal trash, depending on specific institutional EHS policies[7].

Workflow Visualization

Workflow for the segregation, containment, and disposal of Trachelogenin 4'-O-beta-gentiobioside.

References

• Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories".[Link]

• Environmental Marketing Services. "Disposal of Chemicals in the Laboratory".[Link]

• UC Santa Barbara Environmental Health & Safety. "UCSB Chemical Hazardous Waste Disposal Procedures".[Link]

• USC Environmental Health & Safety. "Chemical Waste".[Link]

• University of Chicago Environmental Health and Safety. "Hazardous Waste Disposal Procedures".[Link]

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• 2. danielshealth.com [danielshealth.com]
• 3. ehs.ucsb.edu [ehs.ucsb.edu]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]
• 6. Chemical Waste – USC Environmental Health & Safety [ehs.usc.edu]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Personal protective equipment for handling Trachelogenin 4'-O-beta-gentiobioside

As a Senior Application Scientist, I understand that handling specialized phytochemicals requires moving beyond generic safety data sheets. Trachelogenin 4'-O-beta-gentiobioside (CAS: 106647-13-6) is a biologically active dibenzylbutyrolactone lignan isolated from Caulis Trachelospermi[1][2]. While the dry powder itself presents standard particulate hazards, the true operational risk emerges during assay preparation—specifically when the compound is reconstituted in organic solvents like Dimethyl Sulfoxide (DMSO).

This guide provides a self-validating, causally driven protocol for the safe handling, reconstitution, and disposal of Trachelogenin 4'-O-beta-gentiobioside, ensuring both scientific integrity and operator safety.

The Causality of Hazard: The "Trojan Horse" Effect

To design an effective safety protocol, we must understand the causality behind the hazard. Dibenzylbutyrolactone lignans are potent secondary metabolites. Research on related lignans within this structural class (such as cubebin and hinokinin) demonstrates significant biological activities, including anti-inflammatory properties, and at high concentrations, potential cytotoxicity and clastogenic (DNA-damaging) effects in somatic cells[3][4].

Because Trachelogenin 4'-O-beta-gentiobioside is highly lipophilic, it is typically reconstituted in DMSO for in vitro and in vivo assays[1].

• The Risk: DMSO is a powerful dermal penetration enhancer. It rapidly crosses the stratum corneum and enters systemic circulation[5].

• The Consequence: If a DMSO solution containing this lignan contacts unprotected skin, the solvent acts as a "Trojan Horse," carrying the biologically active compound directly into the bloodstream, bypassing normal metabolic defenses[5][6].

Quantitative Hazard Data

Understanding the physicochemical properties of your reagents dictates your engineering controls.

Parameter	Value	Clinical / Safety Implication
Lignan Molecular Weight	~680.7 g/mol	As a large glycoside, dermal absorption of the dry powder is poor unless facilitated by a carrier solvent like DMSO.
DMSO Flash Point	89°C (192°F)	Combustible liquid. Keep away from open flames or high-heat sources during reconstitution[6][7].
DMSO LEL / UEL	3.0% / 63.0%	Broad flammability range; requires adequate ventilation (e.g., chemical fume hood)[7].
Cytotoxicity Threshold	~280 µM	High-dose exposure to related dibenzylbutyrolactone lignans exhibits cytotoxicity; strict exposure limits must be maintained[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling DMSO-solubilized lignans. The following matrix outlines the required equipment and the scientific justification for each.

Protection Zone	Required Equipment	Causality & Scientific Justification
Hand Protection (Dry)	Nitrile Gloves (Standard)	Sufficient for handling the dry powder. Prevents electrostatic transfer of particulates to the skin.
Hand Protection (Liquid)	Butyl Rubber Gloves (15 mil)	Critical: Nitrile degrades rapidly upon contact with DMSO. Butyl rubber provides superior chemical resistance against solvent breakthrough[5][6][7].
Eye Protection	Chemical Splash Goggles	Protects ocular mucous membranes from aerosolized powder and solvent splashes. Standard safety glasses lack orbital seals[7].
Body Protection	Lab Coat (Knit Cuffs)	Prevents particulate accumulation on forearms and protects street clothing from solvent spills.
Respiratory	Chemical Fume Hood	Prevents inhalation of aerosolized lignan dust during weighing and captures combustible DMSO vapors[7].

Operational Workflows & Methodologies

Protocol A: Weighing the Dry Powder

• Preparation: Ensure the chemical fume hood is operational and the sash is lowered to the designated safety line.

• Static Control: Use an anti-static weigh boat or static-eliminator gun. Glycoside powders are prone to static cling, which can cause sudden aerosolization.

• Transfer: Use a micro-spatula to transfer the Trachelogenin 4'-O-beta-gentiobioside into a pre-tared, sealable amber glass vial (to protect from photodegradation).

• Sealing: Cap the vial immediately after weighing before removing it from the fume hood.

Protocol B: Reconstitution in DMSO (High-Risk Phase)

• PPE Upgrade: Remove standard nitrile gloves. Wash hands, then don a pair of 15-mil Butyl rubber gloves[5][6]. (Note: If fine motor control is required for pipetting, double-gloving with Butyl over Nitrile is acceptable).

• Solvent Addition: Using a calibrated positive-displacement pipette, slowly add the required volume of DMSO to the vial inside the fume hood.

• Agitation: Cap the vial securely. Vortex at medium speed for 15–30 seconds until the powder is fully dissolved. Causality: Ensuring a tight seal prior to vortexing prevents the aerosolization of the DMSO-lignan mixture.

• Decontamination: Wipe the exterior of the vial with a damp, lint-free wipe to remove any micro-spills before transferring the stock solution to a -20°C freezer.

Protocol C: Spill Response and Waste Disposal

• Spill Mitigation: If a DMSO-lignan solution is spilled, do not wipe it immediately with dry towels. Dilute the spill with water first (DMSO is highly water-miscible), then absorb with an inert material (e.g., vermiculite or spill pads)[6][7].

• Disposal: Do not pour down the drain. Collect all contaminated wipes, pipette tips, and liquid waste in a designated, clearly labeled organic solvent waste container. Ensure the waste container is kept away from strong oxidizers[6][7].

Workflow Visualization

Workflow and dynamic PPE requirements for handling Trachelogenin 4'-O-beta-gentiobioside.

References

• ChemFaces. "Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6". 1

• ResearchGate. "Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV". 2

• University of Maryland Center for Environmental Science (UMCES). "Spotlight on DMSO". 5

• University of Waterloo. "DIMETHYL SULFOXIDE (DMSO)". 6

• Santa Cruz Biotechnology. "MATERIAL SAFETY DATA SHEET DIMETHYL SULFOXIDE". 7

• Taylor & Francis. "Evaluation of lignan (–)-cubebin extracted from Piper cubeba on human colon adenocarcinoma cells (HT29)". 3

• PubMed. "Genotoxic effects of (-)-cubebin in somatic cells of mice". 4

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• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Genotoxic effects of (-)-cubebin in somatic cells of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. support.al.umces.edu [support.al.umces.edu]
• 6. uwaterloo.ca [uwaterloo.ca]
• 7. datasheets.scbt.com [datasheets.scbt.com]